1,1,4,4-Tetramethoxy-but-2-ene

• CAS: 5370-08-1

Core Science & Biosynthesis

1,1,4,4-Tetramethoxy-but-2-ene synthesis from furan

An In-Depth Technical Guide to the Synthesis of 1,1,4,4-Tetramethoxy-2-butene from Furan

Executive Summary

1,1,4,4-Tetramethoxy-2-butene is a valuable synthetic intermediate, serving as a stable precursor to cis-2-butene-1,4-dial, a highly reactive dicarbonyl compound. Its utility is most prominent in the synthesis of complex heterocyclic systems, particularly N-substituted pyrroles via the Clauson-Kaas reaction. This guide provides a comprehensive overview of the robust, two-step synthesis of 1,1,4,4-tetramethoxy-2-butene, commencing from the readily available feedstock, furan.

The synthesis proceeds via a critical intermediate, 2,5-dimethoxy-2,5-dihydrofuran. This document details two primary methodologies for the creation of this intermediate: a classical chemical methoxylation using bromine and a more contemporary, "green" electrochemical approach. Subsequently, it describes the efficient acid-catalyzed conversion of 2,5-dimethoxy-2,5-dihydrofuran into the target compound, 1,1,4,4-tetramethoxy-2-butene. This guide is intended for researchers, chemists, and drug development professionals, offering detailed protocols, mechanistic insights, and a comparative analysis of the synthetic routes to empower informed experimental design.

Introduction: The Synthetic Utility of a Masked Dialdehyde

The furan ring is a versatile starting material in organic synthesis. Its oxidation can lead to the formation of a reactive metabolite, cis-2-butene-1,4-dial.[1][2][3] However, the instability of this dialdehyde necessitates the use of a more stable synthetic equivalent. 1,1,4,4-Tetramethoxy-2-butene serves this purpose perfectly; it is a stable, masked form of the dialdehyde that can be readily unmasked under acidic conditions.

The primary application of this masked dialdehyde is in the Paal-Knorr synthesis and its variants, most notably the Clauson-Kaas reaction, for the construction of pyrrole rings.[4][5] This reaction involves the acid-catalyzed condensation of a primary amine with a 1,4-dicarbonyl compound or its equivalent.[4][6][7] The use of 2,5-dimethoxytetrahydrofuran (the saturated analog of the intermediate discussed herein) or its precursors in this reaction is well-established for creating diverse N-substituted pyrroles.[4][6][7][8][9][10] Therefore, an efficient and scalable synthesis of 1,1,4,4-tetramethoxy-2-butene from an inexpensive starting material like furan is of significant interest to the scientific community.

The overall synthetic pathway is a two-stage process:

• 1,4-Addition to Furan: Conversion of furan to 2,5-dimethoxy-2,5-dihydrofuran.

• Acid-Catalyzed Rearrangement: Conversion of the dihydrofuran intermediate to 1,1,4,4-tetramethoxy-2-butene.

This guide will dissect each stage, presenting both the underlying chemical principles and actionable experimental protocols.

Part 1: Synthesis of 2,5-Dimethoxy-2,5-dihydrofuran

The first critical step is the 1,4-addition of two methoxy groups across the furan ring. This transformation breaks the aromaticity of the furan and sets the stage for the subsequent ring-opening. Two principal methods have been established for this conversion: electrochemical oxidation and chemical methoxylation with bromine.

Method A: Electrochemical Methoxylation (The Green Route)

Electrochemical synthesis offers a compelling alternative to traditional chemical methods, often providing high yields and avoiding the use of hazardous reagents and the production of significant waste streams.[11][12][13] In this case, furan is oxidized in methanol without the need for an intentionally added supporting electrolyte, leading to a clean and efficient reaction with yields reported as high as 98%.[14]

The reaction proceeds via the electrochemical oxidation of furan at the anode. This generates a radical cation which then reacts with the methanol solvent. A second electron transfer and reaction with another methanol molecule completes the 1,4-addition, yielding 2,5-dimethoxy-2,5-dihydrofuran. The process can be run in a thin layer flow cell, which allows for precise control over the reaction parameters.[14]

This protocol is adapted from the findings of Paddon, C. A. et al. (2005).[14]

• Cell Assembly: A thin layer flow cell is constructed with a glassy carbon anode and a platinum cathode, positioned directly opposite each other.

• Electrolyte Preparation: A solution of furan in anhydrous methanol is prepared. No additional supporting electrolyte is required.

• Electrolysis: The furan solution is passed through the flow cell. A constant current density is applied across the electrodes.

• Parameter Optimization: The chemical yield is optimized by adjusting the current density and the flow rate of the furan solution.

• Work-up: The product stream exiting the cell contains a high concentration of pure 2,5-dimethoxy-2,5-dihydrofuran. In many cases, the purity is high enough that no further work-up is required before the next step.[14] The solvent can be removed under reduced pressure if necessary.

Parameter	Optimized Value/Material	Reported Yield	Reference
Anode Material	Glassy Carbon	\multirow{4}{}{Up to 98%}	\multirow{4}{}{[14]}
Cathode Material	Platinum
Solvent	Methanol
Electrolyte	None intentionally added

Method B: Chemical Methoxylation using Bromine (The Classical Route)

The classical approach to the methoxylation of furan involves the use of bromine in methanol at low temperatures.[15][16] This method, while effective, has several drawbacks, including the use of hazardous and corrosive bromine, the need for cryogenic temperatures (-30 to -50 °C), and the generation of hydrogen bromide as a byproduct, which requires neutralization and results in significant salt waste.[15][17]

The reaction is believed to proceed through a 1,4-addition of bromine to the furan ring, followed by a rapid nucleophilic substitution of the bromine atoms by methanol. The hydrogen bromide formed in situ can catalyze the subsequent rearrangement to the final product if not controlled, hence the need for low temperatures and subsequent neutralization.[15]

This protocol is an improved procedure based on previous methods.[17]

• Reaction Setup: A three-necked flask is equipped with a mechanical stirrer, a thermometer, and a dropping funnel. The system is protected from atmospheric moisture.

• Initial Solution: Freshly distilled furan, absolute methanol, and absolute ether are added to the flask and the solution is cooled to approximately -50 °C using a liquid nitrogen or dry ice/acetone bath.

• Bromine Addition: A cold solution of bromine in ether/methanol is added dropwise to the furan solution while maintaining the low temperature.

• Neutralization: After the addition is complete, the acidic mixture is neutralized. An improved method uses dimethylamine to neutralize the acid, avoiding the use of gaseous ammonia.[17]

• Work-up and Purification: The reaction mixture is warmed to room temperature. Water is added, and the organic layer is separated. The aqueous layer is extracted with ether. The combined organic layers are dried and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield 2,5-dimethoxy-2,5-dihydrofuran.

Parameter	Condition	Reported Yield	Reference
Reagents	Furan, Bromine, Methanol	~47%	[16]
Temperature	-50 °C to -5 °C	Improved yields possible	[17]
Key Considerations	Cryogenic temps, hazardous Br₂, HBr byproduct	[15]

Visualization: Synthesis Workflow for the Dihydrofuran Intermediate

Caption: Comparative workflow for the synthesis of the dihydrofuran intermediate.

Part 2: Acid-Catalyzed Conversion to 1,1,4,4-Tetramethoxy-2-butene

The second stage of the synthesis involves the acid-catalyzed ring-opening of 2,5-dimethoxy-2,5-dihydrofuran and subsequent reaction with two equivalents of methanol. This reaction is effectively a transacetalization that forms the final product and one mole of water.[15]

The reaction is initiated by the protonation of one of the ether oxygens in the dihydrofuran ring by an acid catalyst. This facilitates the opening of the ring to form a resonance-stabilized carbocation. Nucleophilic attack by methanol on this intermediate, followed by further reaction with methanol at the other end of the four-carbon chain, leads to the formation of the stable diacetal, 1,1,4,4-tetramethoxy-2-butene. The use of solid acid catalysts, such as an acidic organic ion exchanger, simplifies the work-up, as the catalyst can be easily removed by filtration.[15]

This protocol is based on the process described in U.S. Patent 6,673,971 B2.[15]

• Reaction Setup: The reaction can be carried out in a continuous manner using a column packed with a solid acid catalyst or in a batch process.

• Reactant Mixture: A mixture of 2,5-dimethoxydihydrofuran and an excess of methanol (2 to 40 times the molar amount) is prepared.

• Catalysis: The reactant mixture is passed through the column containing the acidic organic ion exchanger (e.g., one with sulfonic acid groups) or stirred with the catalyst in a flask.

• Reaction Conditions: The reaction is maintained at a temperature between -10 °C and 100 °C.

• Work-up and Purification: After the reaction is complete, the solid catalyst is removed by filtration. The excess methanol is removed by distillation. The resulting crude product, 1,1,4,4-tetramethoxy-2-butene, can be purified by vacuum distillation. Unconverted starting material can be recovered and recycled.

Parameter	Condition/Material	Key Features	Reference
Catalyst	Solid Acid (e.g., Acidic Ion Exchanger)	Easy removal, continuous process possible	[15]
Solvent/Reagent	Methanol (2-40 molar excess)	Drives equilibrium forward	[15]
Temperature	-10 to 100 °C	Controllable reaction rate	[15]
Byproduct	Water	Must be considered in equilibrium	[15]

Visualization: Mechanism of Acid-Catalyzed Rearrangement

Caption: Acid-catalyzed conversion of the intermediate to the final product.

Overall Synthesis Summary & Considerations

The two-step synthesis of 1,1,4,4-tetramethoxy-2-butene from furan is a highly efficient process. The choice between the electrochemical and chemical methoxylation for the first step depends on the available equipment and priorities regarding safety and environmental impact.

• Electrochemical Method: This is the superior choice for a "green" and safe process. It boasts a very high yield, avoids hazardous reagents like bromine, and minimizes waste production.[14] The primary consideration is the requirement for specialized electrochemical equipment (a flow cell and potentiostat).

• Chemical (Bromine) Method: This classical method is accessible with standard laboratory glassware but presents significant safety and environmental challenges. The use of bromine requires careful handling, and the cryogenic temperatures are energy-intensive.[15] The generation of acidic waste necessitates a neutralization step, adding to the overall process complexity and waste stream.

The second step, the acid-catalyzed rearrangement, is robust and benefits greatly from the use of a solid acid catalyst, which simplifies purification and allows for the potential implementation of a continuous flow process.[15]

Conclusion

The conversion of furan to 1,1,4,4-tetramethoxy-2-butene is a valuable synthetic transformation that provides access to a stable and versatile masked 1,4-dicarbonyl compound. By proceeding through the key intermediate 2,5-dimethoxy-2,5-dihydrofuran, chemists can leverage modern techniques like electrochemistry to achieve this synthesis with high efficiency and minimal environmental impact. The detailed protocols and mechanistic discussions provided in this guide offer a solid foundation for researchers and drug development professionals to successfully implement this synthesis in their work, enabling the construction of complex heterocyclic molecules.

References

• Paddon, C. A., et al. (2005). Self-supported paired electrosynthesis of 2,5-dimethoxy-2,5-dihydrofuran using a thin layer flow cell without intentionally added supporting electrolyte. Electrochemistry Communications, 7(1), 35-39). Available at: [Link]

• Francke, R., & Little, R. D. (2019). Towards a better understanding of the electrosynthesis of 2,5-dicarboxy-2,5-dihydrofurans: structure, mechanism and influence over stereochemistry. RSC Advances. Available at: [Link]

• Wikipedia. Clauson-Kaas-Reaktion. Available at: [Link]

• Sharma, P., et al. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Francke, R., & Little, R. D. (2019). Dataset for 'Towards a better understanding of the electrosynthesis of 2,5-dicarboxy-2,5-dihydrofurans: structure, mechanism and influence over stereochemistry'. University of Glasgow. Available at: [Link]

• Miles, K. C., et al. (2010). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Arkivoc. Available at: [Link]

• Miles, K. C., et al. (2010). The Clauson-Kaas pyrrole synthesis under microwave irradiation. Wright State University. Available at: [Link]

• Francke, R., & Little, R. D. (2024). Towards a Better Understanding of the Electrochemical Synthesis of 2,5-dicarboxy-2,5-dihydrofurans: Structure, Mechanism and Influence over Stereochemistry. Enlighten Research Data - University of Glasgow. Available at: [Link]

• Sharma, P., et al. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journals. Available at: [Link]

• Putter, H., et al. (2004). U.S. Patent No. 6,673,971 B2. Washington, DC: U.S. Patent and Trademark Office.
• Clauson-Kaas, N., & Tyle, Z. (1952). Preparation of Cis- and Trans 2,5-Dimethoxy-2-(acetamidomethyl)-2,5-dihydrofuran, of Cis- and Trans 2,5-Dimethoxy-2-(acetamidomethyl)-tetrahydrofuran and of 1-Phenyl-2-(acetamidomethyl)-pyrrole. Acta Chemica Scandinavica, 6, 667–670.

• Elming, N., & Clauson-Kaas, N. (1952). Reactions of the furan nucleus; 2.5-dialkoxy-2.5-dihydrofurans. Acta Chemica Scandinavica, 6, 867-874. Available at: [Link]

• Clauson-Kaas, N., et al. (1956). New Examples of Electrolytic Methoxylation of Furans. Acta Chemica Scandinavica, 10, 1405-1406. Available at: [Link]

• Zhang, S., et al. An Improved Preparation of 2, 5-Dimethoxy -tetrahydrofuran. Synthetic Communications. Available at: [Link]

• Request PDF. (n.d.). Synthesis of 1-(2,5-Dimethoxy-2,5-dihydrofuran-2-yl)ethanol from 2-Acetylfuran. Available at: [Link]

• Tunoori, A. R., et al. (2000). First Synthesis of 1,1,4,4-Tetrakis(2-hydroxyphenyl)-butane Type Compounds from Condensation of p-Substituted Phenol Derivatives with 2,5-Dimethoxytetrahydrofuran in Trifluoroacetic Acid. Journal of Chemical Research. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,5-Dihydrofurans. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Available at: [Link]

• González-López, M., et al. (2021). Synthesis of Benzo[b]furan Derivatives by Transition Metal-Catalyzed Heterocyclyzations of 2-Ethynylphenols. Molecules, 26(16), 4991. Available at: [Link]

• Wang, H., et al. (2022). Bioinspired one-pot furan-thiol-amine multicomponent reaction for making heterocycles and its applications. Nature Communications, 13(1), 1-11. Available at: [Link]

• Tunoori, A. R., et al. (2000). First Synthesis of 1,1,4,4-Tetrakis(2-hydroxyphenyl)butane Type Compounds from Condensation of p-Substituted Phenol Derivatives with 2,5-Dimethoxytetrahydrofuran in Trifluoroacetic Acid. Journal of Chemical Research, Synopses. Available at: [Link]

• CN102010311A - Method for synthesizing 4,4-dimethoxy-2-butanone. Google Patents.

• Clauson-Kaas, N., & Limborg, F. (1961). Preparation of Furan from cis-2-Butene-1,4-diol. Acta Chemica Scandinavica. Available at: [Link]

• Peterson, L. A. (2006). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology, 19(7), 876-886. Available at: [Link]

• Kasai, H., et al. (2025). Formation of the toxic furan metabolite 2-butene-1,4-dial through hemin-induced degradation of 2,4-alkadienals in fried foods. Genes and Environment, 47(1), 1-8. Available at: [Link]

• Schmidt, R. J. (2014). Butenes. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH. Available at: [Link]

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Cis/Trans Isomerization of 1,1,4,4-Tetramethoxy-but-2-ene: A Technical Guide to Mechanistic Control and Synthesis

Executive Summary

1,1,4,4-Tetramethoxy-but-2-ene is a highly versatile C4 building block utilized globally in the synthesis of complex polyenes, active pharmaceutical ingredients (APIs), and cross-metathesis reactions. Existing as the bis(dimethyl acetal) of butenedial, the molecule exhibits geometric isomerism, yielding both cis (malealdehyde acetal) and trans (fumaraldehyde acetal) configurations. Because the trans-isomer is thermodynamically favored and predominantly required for downstream pharmaceutical applications, mastering the cis/trans isomerization is essential. This whitepaper details the thermodynamic drivers, mechanistic pathways, and a self-validating protocol for synthesizing and isomerizing this compound.

Mechanistic Grounding: The Isomerization Dynamics

The synthesis of 1,1,4,4-tetramethoxy-but-2-ene relies on the acid-catalyzed ring-opening of 2,5-dimethoxydihydrofuran (DMDF) in methanol[1].

Thermodynamic vs. Kinetic Control The initial ring-opening of DMDF often yields a kinetic mixture of both cis and trans isomers. The cis-isomer (malealdehyde bis(dimethyl acetal)) is sterically strained due to syn-pentane-like interactions between the bulky dimethoxymethyl groups[2]. Conversely, the trans-isomer (fumaraldehyde bis(dimethyl acetal)) adopts an anti-periplanar configuration, minimizing steric repulsion and making it the thermodynamic sink of the reaction[2].

Isomerization Causality To drive the kinetic cis-isomer to the trans-state, an acid catalyst (e.g., H₂SO₄ or a solid sulfonic acid resin like Amberlyst-15) is employed under thermal reflux[3]. The acid reversibly protonates the olefinic double bond, generating a transient carbocation. This breaks the π-bond, allowing free rotation around the C2-C3 σ-bond. Subsequent deprotonation locks the molecule into the lower-energy trans configuration.

Caption: Reaction pathway from DMDF to cis/trans isomers of 1,1,4,4-tetramethoxy-but-2-ene.

Quantitative Data & Analytical Signatures

Distinguishing between the cis and trans isomers is critical for validating the isomerization completion. The physical properties and ¹H-NMR shifts provide a reliable analytical signature for in-process controls.

Table 1: Thermodynamic & Spectroscopic Profile

Property	cis-1,1,4,4-Tetramethoxy-but-2-ene	trans-1,1,4,4-Tetramethoxy-but-2-ene
Common Name	Malealdehyde bis(dimethyl acetal)	Fumaraldehyde bis(dimethyl acetal)
Thermodynamic Stability	Lower (Kinetic Product)	Higher (Thermodynamic Product)
Steric Strain	High (Syn-pentane interactions)	Low (Anti-periplanar configuration)
¹H-NMR Shift (Acetal CH)	~5.62 ppm	~5.90 ppm
Boiling Point	~112°C at 11 mmHg	100-103°C at 15 mmHg

Data supported by 4[4] and 1[1].

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol integrates causality-driven steps with built-in validation checkpoints.

Caption: Self-validating experimental workflow for synthesis and isomerization.

Step-by-Step Methodology:

• Substrate Preparation : Dissolve 2,5-dimethoxydihydrofuran (DMDF) in anhydrous methanol.

  • Causality: Methanol acts as both the solvent and the nucleophile for the acetalization. Add trimethyl orthoformate as a water scavenger to drive the equilibrium forward and prevent premature hydrolysis[1].

• Catalyst Addition : Introduce a catalytic amount of H₂SO₄ or an acidic organic ion exchanger (e.g., Amberlyst-15 with sulfonic acid groups)[3].

  • Causality: Solid acid catalysts like Amberlyst-15 provide the necessary proton density for ring-opening while simplifying post-reaction filtration, avoiding complex aqueous workups.

• Thermal Isomerization Phase : Heat the reaction mixture to reflux (approx. 69°C) for 12-24 hours[1].

  • Causality: While ring-opening occurs rapidly, the cis-to-trans isomerization requires sustained thermal energy to overcome the rotational activation barrier of the protonated intermediate.

• Quenching & Neutralization (Critical Step) : Cool the mixture to 0°C and immediately neutralize with anhydrous Na₂CO₃ or triethylamine until pH > 7.

  • Causality: Acetals are highly stable in basic conditions but extremely labile in acid[5]. Failing to neutralize the acid prior to solvent evaporation will result in the catastrophic hydrolysis of the product back to butenedial.

• Validation & Isolation : Filter the solid catalyst and salts. Concentrate the filtrate under reduced pressure. Validate the cis/trans ratio via ¹H-NMR (monitoring the 5.62 ppm and 5.90 ppm shifts)[6]. A successful isomerization should yield >90% trans-isomer. Purify via vacuum distillation (100-103°C at 15 mmHg)[4].

References

• Preparation of 1,1,4,4-tetramethoxy-2-butene (US6673971B2)
• Organic electrochemical conversions: from switches to biomass upgrading Source: University of Groningen URL
• Butenedial | 2363-83-9 Source: Benchchem URL
• Cas 6068-62-8, FUMARALDEHYDE BIS(DIMETHYL ACETAL)

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An In-Depth Technical Guide to 1,1,4,4-Tetramethoxy-but-2-ene: A Cornerstone in Polyene Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1,4,4-Tetramethoxy-but-2-ene, a stable acetal of but-2-ene-1,4-dial, stands as a pivotal yet often overlooked building block in the lexicon of organic synthesis. Its true significance is revealed in its capacity to generate the reactive 1,4-dicarbonyl moiety under controlled acidic conditions, paving the way for the construction of complex molecular architectures. This guide provides a comprehensive exploration of 1,1,4,4-tetramethoxy-but-2-ene, from its historical roots and synthetic evolution to its modern applications as a key intermediate in the synthesis of carotenoids, including β-carotene and lycopene, and its potential as a versatile scaffold in medicinal chemistry and drug development.

Historical Perspective and the Evolution of Synthesis

The journey to establish efficient and safe synthetic routes to 1,1,4,4-tetramethoxy-but-2-ene reflects the broader advancements in synthetic organic chemistry.

Early Explorations: The Furan-Bromine Method

The initial forays into the synthesis of 1,1,4,4-tetramethoxy-but-2-ene originated from the chemistry of furan. The process, as described in early literature, involved the reaction of furan with bromine in methanol.[1] In this reaction, 2,5-dimethoxydihydrofuran is formed in situ through a 1,4-addition of bromine to the furan ring, followed by nucleophilic substitution of the bromine atoms by methanol.[1] The hydrogen bromide generated during this substitution catalyzes the further reaction of the dimethoxydihydrofuran intermediate to yield the desired tetramethoxybutene.[1]

However, this method is fraught with significant drawbacks that limit its practical application, especially on an industrial scale:[1]

• Extreme Temperatures: The synthesis requires cryogenic conditions, with temperatures ranging from -30 to -50 °C, which are challenging and costly to maintain.

• Safety Concerns: The use of elemental bromine, a highly corrosive and hazardous reagent, necessitates stringent safety protocols and specialized equipment.

• Waste Generation: The reaction produces equimolar amounts of hydrogen bromide, which must be neutralized during workup, leading to the formation of large quantities of salt waste.

• Corrosion: The corrosive nature of bromine and hydrogen bromide demands the use of expensive, specialized materials for the reaction vessels.

A Paradigm Shift: The Rise of 2,5-Dimethoxydihydrofuran

A significant advancement in the synthesis of 1,1,4,4-tetramethoxy-but-2-ene came with the development of methods to first isolate its precursor, 2,5-dimethoxydihydrofuran, which can be advantageously produced by the oxidation of furan in methanol.[1] This two-step approach allows for greater control and avoids many of the hazards associated with the direct bromination method.

The conversion of 2,5-dimethoxydihydrofuran to 1,1,4,4-tetramethoxy-2-butene is essentially a trans-acetalization reaction, which is acid-catalyzed and releases one mole of water.[1] The primary challenge in this step is to drive the equilibrium towards the product side. Early methods employed strong dissolved acids like p-toluenesulfonic acid or hydrogen chloride.[1] To address the issue of water removal, trimethyl orthoformate has been used as a water scavenger.[2]

A more recent and elegant solution involves the use of solid acid catalysts, such as acidic organic ion exchangers (e.g., those with sulfonic acid groups) or inorganic oxidic catalysts like zeolites in their H-form.[3] This heterogeneous catalysis approach offers several advantages, including ease of catalyst separation, potential for continuous flow processes, and reduced waste generation.[3]

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and chemical properties of 1,1,4,4-tetramethoxy-but-2-ene is essential for its effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₈H₁₆O₄	[4]
Molecular Weight	176.21 g/mol	[4]
CAS Number	5370-08-1	[5]
Appearance	Colorless liquid
Boiling Point	87-90 °C at 15 Torr	[5]
Density	1.022 g/cm³ at 20 °C	[5]

Spectroscopic Characterization

The structural elucidation of 1,1,4,4-tetramethoxy-but-2-ene is confirmed through various spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the methoxy protons and the olefinic and acetalic methine protons. The symmetry of the molecule simplifies the spectrum.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the methoxy carbons, the acetalic carbons, and the olefinic carbons. The chemical shifts provide clear evidence of the electronic environment of each carbon atom.[6]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for C-H stretching of the methyl and methine groups, C-O stretching of the acetal functionality, and a C=C stretching vibration for the central double bond.[7][8] The C=C stretching absorption is typically observed in the region of 1640-1680 cm⁻¹.[8]

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 176).[7] Fragmentation patterns will likely involve the loss of methoxy groups or cleavage of the carbon-carbon single bonds adjacent to the double bond.

The Synthetic Utility: A Gateway to 1,4-Dicarbonyls and Polyenes

The primary synthetic value of 1,1,4,4-tetramethoxy-but-2-ene lies in its role as a stable, masked form of but-2-ene-1,4-dial. This latent dicarbonyl functionality can be unmasked under acidic conditions, providing a versatile intermediate for a variety of subsequent transformations.

Acid-Catalyzed Hydrolysis: The Unveiling of Butenedial

The treatment of 1,1,4,4-tetramethoxy-but-2-ene with aqueous acid efficiently cleaves the acetal groups to generate but-2-ene-1,4-dial. This reaction is the cornerstone of its application in more complex syntheses.

Caption: Role of 1,1,4,4-tetramethoxy-but-2-ene in carotenoid synthesis.

Potential in Drug Development: A Versatile C₄ Building Block

While direct applications in the synthesis of marketed drugs are not extensively documented, the inherent functionality of 1,1,4,4-tetramethoxy-but-2-ene makes it a highly valuable and versatile C₄ building block for drug discovery and development. [9][10]Its ability to generate a 1,4-dicarbonyl compound opens up a plethora of synthetic possibilities.

• Paal-Knorr Synthesis of Heterocycles: The but-2-ene-1,4-dial generated from 1,1,4,4-tetramethoxy-but-2-ene is a direct precursor for the Paal-Knorr synthesis of furans, pyrroles, and thiophenes. [11]These heterocyclic motifs are prevalent in a vast number of pharmaceuticals.

Caption: Paal-Knorr synthesis from 1,1,4,4-tetramethoxy-but-2-ene.

• Synthesis of Vitamin A and Retinoids: As a key precursor in carotenoid synthesis, 1,1,4,4-tetramethoxy-but-2-ene is indirectly linked to the synthesis of Vitamin A (retinol) and other retinoids, a class of compounds with significant applications in dermatology and cancer therapy.

Experimental Protocols

The following protocols provide detailed procedures for the synthesis of 1,1,4,4-tetramethoxy-but-2-ene from its precursor, 2,5-dimethoxydihydrofuran.

Synthesis of 2,5-Dimethoxy-2,5-dihydrofuran from Furan

Reaction Scheme:

Procedure:

This procedure is adapted from established methods and should be performed with appropriate safety precautions in a well-ventilated fume hood.

• To a solution of 2,5-dimethoxy-2,5-dihydrofuran (1.5 mol, 198 g) in a mixture of methanol (9 mol, 288 g) and trimethyl orthoformate (1.8 mol, 191 g), add a catalytic amount of concentrated sulfuric acid (0.1 g). [2]2. Heat the reaction mixture to reflux (approximately 69 °C) for 4 hours. [2]3. Quench the reaction by adding a 30% solution of sodium methoxide in methanol (1.5 g). [2]4. Distill off the methanol and methyl formate at atmospheric pressure. [2]5. Fractionally distill the remaining residue under reduced pressure (approximately 30 mbar) to collect the product boiling at 96-103 °C. [2] Expected Yield: Approximately 74% of a 98% pure product. [2]

Acid-Catalyzed Conversion of 2,5-Dimethoxydihydrofuran to 1,1,4,4-Tetramethoxy-but-2-ene

Reaction Scheme:

Procedure using a Solid Acid Catalyst (Conceptual):

This protocol outlines a continuous flow process using a solid acid catalyst.

• Prepare a feed solution consisting of 2,5-dimethoxydihydrofuran and a molar excess of methanol (e.g., 2 to 40 times the molar amount of the dihydrofuran). [3]2. Pack a column reactor with an acidic organic ion exchanger (e.g., a sulfonic acid resin).

• Continuously pump the feed solution through the heated reactor column, maintaining a temperature between -10 and 100 °C. [3]4. The residence time in the reactor should be controlled, typically between 10 and 60 minutes. [1]5. The effluent from the reactor, containing the product, unreacted starting materials, and methanol, is collected.

• The product, 1,1,4,4-tetramethoxy-but-2-ene, can be isolated by fractional distillation. Unreacted 2,5-dimethoxydihydrofuran can be recovered and recycled.

Conclusion

1,1,4,4-Tetramethoxy-but-2-ene, while a simple molecule, holds a significant position in the toolkit of synthetic organic chemists. Its historical development from a hazardous to a safe and efficient synthesis underscores the progress in chemical manufacturing. As a stable and versatile precursor to the reactive but-2-ene-1,4-dial, it serves as a critical linchpin in the industrial production of carotenoids and holds considerable, yet to be fully exploited, potential in the synthesis of diverse heterocyclic scaffolds for pharmaceutical applications. The methodologies and insights presented in this guide aim to equip researchers and drug development professionals with a comprehensive understanding of this valuable building block, encouraging its broader application in the pursuit of novel and complex molecular targets.

References

• Process for the preparation of E,Z-butenedial bis-dialkyl acetals. EP0581097A1.
• Mass Spectrometry and Infrared Spectroscopy.
• Process for the preparation of 4-acetals of 1,4-butene dial, and acetals of 1... EP0246646B1.
• An Improved Process for the Preparation of 4-(N,N-Disubstituted amino)butaraldehyde Acetals. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry.

• Paal–Knorr synthesis. Wikipedia. [Link]

• Application of chiral building blocks to the synthesis of drugs. Journal of the Brazilian Chemical Society.
• Preparation of 1,1,4,4-tetramethoxy-2-butene. US6673971B2.
• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applic

• 1,1,4,4-Tetramethoxybut-2-ene. PubChem. [Link]

• First Synthesis of 1,1,4,4-Tetrakis(2-hydroxyphenyl)-butane Type Compounds from Condensation of p -Substituted Phenol Derivatives with 2,5-Dimethoxytetrahydrofuran in Trifluoroacetic Acid. ResearchGate. [Link]

• Berichte der Deutschen Chemischen.

• Advanced Organic Chemistry: 13 C NMR spectrum of but-1-ene. Doc Brown's Chemistry. [Link]

• 1 H and 13 C NMR spectra of 4,4'-substituted chalcones. PubMed. [Link]

• Synthesis and Elaboration of Medium-Sized Ring Building Blocks Prepared via Cascade Ring Expansion Reactions. PMC. [Link]

• How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. ResearchGate. [Link]

• infrared spectrum of E/Z but-2-ene (cis/trans 2-butene isomers). Doc Brown's Chemistry. [Link]

• Preparation of 1,1,4,4-tetramethoxy-2-butene. US6673971B2.

• The Infrared Spectroscopy of Alkenes. Spectroscopy. [Link]

• Green synthesis of building blocks, drug candidates and fine chemicals by barochemistry: application of high pressure in organic synthesis. Green Chemistry.

• Enamine社ホットトピック Building Blocks. ナミキ商事. [Link]

• First Synthesis of 1,1,4,4-Tetrakis(2-hydroxyphenyl)-butane Type Compounds from Condensation of p-Substituted Phenol Derivatives with 2,5-Dimethoxytetrahydrofuran in Trifluoroacetic Acid. Journal of Chemical Research, Synopses.

• The Carbonyl Chlorine(I) Cation [ClCO]+. PubMed. [Link]

• the Famous German Organic Chemist of the Second Half of the XIX - How to cite Complete issue More information about this article Journal's webpage in redalyc.

• Synthesis of most polyene natural product motifs using just 12 building blocks and one coupling reaction. PubMed. [Link]

• Synthesis of analogues of cometary organic matter: thermochemical evolution and preparation of in-situ observations.
• APPROVED FOR RELEASE: Tuesday, May 28, 2002 CIA-RDP91-00772R000200800019-8.
• Synthesis and Chemistry of 1,4-0xathianes and 1,4-ox

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• 6. 13C nmr spectrum of but-1-ene C4H8 CH3CH2CH=CH3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 1-butene C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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Protocols & Analytical Methods

Application Note: Synthesis of 1,1,4,4-Tetramethoxy-2-butene Using Solid Acid Catalysts

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Rationale

1,1,4,4-Tetramethoxy-2-butene (TMB) is a highly versatile, protected dialdehyde that serves as a synthetic equivalent to fumaraldehyde and malealdehyde. In pharmaceutical and fine chemical development, TMB is a critical C4 building block used in the synthesis of complex heterocycles (such as pyrroles and thiophenes) and industrially significant carotenoids like astaxanthin and lycopene[1],[2].

The traditional synthesis of TMB involves the acid-catalyzed ring-opening and subsequent acetalization of 2,5-dimethoxy-2,5-dihydrofuran (DMDF) in the presence of methanol. Historically, liquid mineral acids like sulfuric acid ( H2​SO4​ ) or hydrochloric acid ( HCl ) were employed[3]. However, homogeneous liquid acids introduce significant challenges: they cause severe equipment corrosion, require tedious neutralization steps that risk hydrolyzing the acid-sensitive acetal product, and often lead to the over-addition of methanol across the alkene double bond to form the unwanted byproduct pentamethoxybutane (PMB)[1].

To overcome these limitations, solid acid catalysts —such as sulfonic acid-functionalized ion exchange resins (e.g., Amberlyst-15, Dowex 50WX4) and zeolites—have emerged as the gold standard. These heterogeneous catalysts provide localized, high-density protonation sites without lowering the bulk pH of the reaction medium, thereby driving the ring-opening of DMDF while suppressing side reactions[4].

Figure 1: Mechanistic pathway of DMDF ring-opening to TMB via solid acid catalysis.

Catalyst Selection & Causative Performance

The choice of catalyst directly dictates the thermodynamic control of the reaction. Strong liquid acids drive the reaction to high conversion but suffer from poor selectivity, yielding up to 25% byproducts under reflux conditions[3]. Conversely, strongly acidic macroreticular polymeric resins (like Amberlyst-15 and Dowex 50WX4) feature sulfonic acid groups anchored to a styrene-divinylbenzene copolymer matrix.

Causality in Catalyst Design: The porous structure of these resins allows DMDF and methanol to diffuse into the polymer matrix where the local proton concentration is exceptionally high. Once the TMB is formed, it diffuses out into the neutral bulk methanol, effectively shielding the newly formed acetal groups from unwanted hydrolysis or electrophilic addition. Furthermore, running the reaction at lower temperatures (0 °C to 25 °C) with solid acids practically eliminates the formation of pentamethoxybutane[4].

Table 1: Quantitative Comparison of Catalytic Systems

Catalyst System	Reaction Temp (°C)	Conversion (%)	Selectivity to TMB (%)	Byproduct (PMB) (%)	Recovery Method
H2​SO4​ (Liquid)	69	> 90	~ 75	High	Aqueous Neutralization[3]
Dowex 50WX4 (Solid)	0	58	> 96	2.0	Simple Filtration[4]
Amberlyst-15 (Solid)	25	75 - 85	> 95	< 2.5	Simple Filtration[4]

Experimental Protocol: Solid Acid-Catalyzed Synthesis

The following protocol outlines a self-validating, scalable workflow for synthesizing TMB using a solid acid catalyst. The methodology prioritizes high selectivity and seamless catalyst recovery.

Figure 2: Step-by-step experimental workflow for the synthesis and isolation of TMB.

Step-by-Step Methodology

1. Reagent Preparation:

• Ensure 2,5-dimethoxy-2,5-dihydrofuran (DMDF) is freshly distilled or verified for purity via GC prior to use.

• Use anhydrous methanol to prevent premature hydrolysis of the transient intermediates.

2. Reaction Setup:

• To a flame-dried, round-bottom flask equipped with a magnetic stir bar, add 290 mL of anhydrous methanol.

• Suspend 29.0 g of the solid acidic ion exchanger (e.g., Dowex 50WX4 or Amberlyst-15) in the methanol[4].

• Cool the suspension to 0 °C using an ice-water bath. Causality Note: Maintaining 0 °C is critical to suppress the electrophilic addition of methanol to the product's double bond, which would otherwise form pentamethoxybutane.

3. Substrate Addition & Reaction:

• Slowly add 25.2 g (0.19 mol) of DMDF dropwise to the cooled suspension[4].

• Allow the reaction mixture to stir continuously at 0 °C for 14 hours.

• In-Process Control (IPC): Monitor the reaction via Gas Chromatography (GC-FID). Look for the disappearance of the DMDF peak and the emergence of the TMB peak.

4. Catalyst Recovery (Self-Validating Step):

• Filter the reaction mixture through a sintered glass funnel to remove the solid acid resin.

• Wash the recovered resin with 2 x 20 mL of cold methanol. The resin can be dried under vacuum and recycled for subsequent batches, proving the heterogeneous advantage over liquid acids.

5. Purification:

• Transfer the filtrate to a rotary evaporator and remove the excess methanol under reduced pressure at room temperature.

• Subject the crude, light-yellow liquid to vacuum distillation (Kugelrohr or fractional). TMB distills at approximately 100–103 °C at 15 mmHg[5].

Analytical Validation & Product Characterization

To ensure the trustworthiness of the synthesized batch, rigorous analytical validation must be performed. TMB exists as a mixture of E (trans) and Z (cis) isomers, which can be quantified using Nuclear Magnetic Resonance (NMR) spectroscopy[6].

Physical Properties:

• Appearance: Colorless to pale-yellow liquid.

• Boiling Point: 100–103 °C at 15 mmHg[5].

• Molecular Weight: 176.21 g/mol [7].

1 H NMR Characterization ( CDCl3​ , 400 MHz): The E/Z isomer ratio is typically around 1:2.1 when synthesized under standard thermodynamic conditions[6].

• Z-isomer (cis): δ 5.67 (m, 2H, -CH=CH-), 5.16 (dd, 2H, -CH(OCH 3​ ) 2​ ), 3.32 (s, 12H, -OCH 3​ )[6].

• E-isomer (trans): δ 5.82 (m, 2H, -CH=CH-), 4.83 (m, 2H, -CH(OCH 3​ ) 2​ ), 3.33 (s, 12H, -OCH 3​ )[6].

Diagnostic Tip: The shift of the acetal proton (-CH(OCH 3​ ) 2​ ) is the most reliable diagnostic signal for determining the E/Z ratio. The Z-isomer appears further downfield (5.16 ppm) compared to the E-isomer (4.83 ppm) due to the steric deshielding effects of the cis-configuration[6].

Sources

• 1. US6673971B2 - Preparation of 1,1,4,4-tetramethoxy-2-butene - Google Patents [patents.google.com]
• 2. US7247752B2 - Methods for the synthesis of astaxanthin - Google Patents [patents.google.com]
• 3. pure.rug.nl [pure.rug.nl]
• 4. US6673971B2 - Preparation of 1,1,4,4-tetramethoxy-2-butene - Google Patents [patents.google.com]
• 5. thomassci.com [thomassci.com]
• 6. pure.rug.nl [pure.rug.nl]
• 7. 2-Butene, 1,1,4,4-tetramethoxy- | C8H16O4 | CID 5382783 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 1,1,4,4-Tetramethoxy-but-2-ene in Organic Synthesis

Executive Summary & Strategic Utility

In advanced organic synthesis, the handling of highly reactive, low-molecular-weight dialdehydes presents a significant challenge due to their propensity for rapid polymerization and degradation. 1,1,4,4-Tetramethoxy-but-2-ene (also known as fumaraldehyde bis(dimethyl acetal) or FDMA) serves as a stable, distillable, and highly versatile masked equivalent of fumaraldehyde (trans-2-butene-1,4-dial).

By masking the electrophilic aldehyde termini as dimethyl acetals, chemists can strategically deploy this C4 building block in a variety of complex syntheses. It functions as a critical intermediate in the industrial synthesis of carotenoids[1], a precursor for lipid peroxidation biomarkers like 4-hydroxy-2-nonenal (HNE)[2], and a highly efficient scaffold for the generation of complex heterocycles via Paal-Knorr-type condensations[3].

Upstream Synthesis: Upgrading Biomass to a C4 Synthon

The synthesis of 1,1,4,4-tetramethoxy-but-2-ene is a prime example of green chemistry, often utilizing biomass-derived furan as the starting material. The process relies on the electrochemical Clauson-Kaas reaction, which oxidizes furan in methanol to yield 2,5-dimethoxy-2,5-dihydrofuran (DMDF)[4]. Subsequent acid-catalyzed ring-opening with methanol yields the stable bis-acetal target[4].

Synthesis of 1,1,4,4-tetramethoxy-but-2-ene from biomass-derived furan via electrochemical oxidation.

Mechanistic Applications & Causality

As a Senior Application Scientist, it is crucial to understand why this specific reagent is chosen over alternatives. The bis-acetal functionality allows for orthogonal deprotection and highly controlled electrophilic activation.

Desymmetrization: Synthesis of 4-Hydroxy-2-nonenal (HNE)

HNE is a major lipid peroxidation product used extensively in oxidative stress research. Synthesizing HNE requires a differentiated C4 synthon. By subjecting 1,1,4,4-tetramethoxy-but-2-ene to strictly controlled, statistical partial acid hydrolysis, researchers can isolate fumaraldehyde mono(dimethyl acetal)[2]. Causality: The use of a heterogeneous acid catalyst (Amberlyst-15) in a biphasic system restricts the local concentration of water, preventing the catastrophic double-deprotection that would yield the unstable free fumaraldehyde. The resulting mono-acetal can then undergo Grignard addition (e.g., with pentylmagnesium bromide) to build the HNE carbon skeleton[2].

Polyene Chain Extension in Carotenoid Synthesis

In the synthesis of C20-carotenes and crocetin esters, 1,1,4,4-tetramethoxy-but-2-ene acts as a bifunctional electrophile. Causality: When treated with a specialized protonic acid (such as hydrogen bis(oxalato)borate) or a Lewis acid, one of the acetal groups is activated into an oxocarbenium ion. This facilitates the nucleophilic attack of a vinyl ether (e.g., methyl propenyl ether), effectively extending the conjugated chain by two or four carbons per iteration[1].

Heterocyclic Scaffolding: Paal-Knorr Pyrrole Synthesis

The masked 1,4-dicarbonyl structure is perfectly primed for the synthesis of N-substituted pyrroles. Causality: When heated in the presence of a primary amine and acetic acid, the acetals hydrolyze in situ to reveal the reactive dialdehyde. Acetic acid plays a dual role here: it catalyzes the acetal hydrolysis and protonates the amine to modulate its nucleophilicity, facilitating a smooth cyclization-dehydration sequence to form the aromatic pyrrole core[3].

Divergent synthetic pathways utilizing 1,1,4,4-tetramethoxy-but-2-ene as a core building block.

Self-Validating Experimental Protocols

To ensure robust reproducibility, the following protocols are designed as self-validating systems , incorporating mandatory in-process quality control (QC) checkpoints.

Protocol A: Controlled Mono-Deprotection to Fumaraldehyde Mono(dimethyl acetal)

Adapted from modifications for HNE intermediate synthesis[2].

Reagents:

• 1,1,4,4-Tetramethoxy-but-2-ene (1.0 eq, ~200 mg)

• Amberlyst-15 (acidic cation exchange resin, 40 mg)

• Diethyl ether (5.0 mL)

• Deionized Water (0.1 mL)

Step-by-Step Methodology:

• Preparation: Suspend 40 mg of Amberlyst-15 resin in 5.0 mL of diethyl ether in a round-bottom flask equipped with a magnetic stirrer. Add 0.1 mL of water to hydrate the resin surface.

• Initiation: Add 200 mg (1.135 mmol) of 1,1,4,4-tetramethoxy-but-2-ene to the suspension at room temperature (20-22 °C).

• Kinetic Monitoring (Self-Validation Checkpoint 1): Stir the mixture vigorously. Every 15 minutes, spot the reaction mixture on a silica TLC plate (Eluent: Hexane/Ethyl Acetate 8:2).

  • Validation: The starting material ( Rf​≈0.7 ) will gradually be replaced by the mono-acetal ( Rf​≈0.4 ). If a baseline streak appears ( Rf​≈0.0 ), complete deprotection to fumaraldehyde is occurring; quench immediately.

• Quenching & Isolation: Once the mono-acetal spot is maximized (typically 45-60 minutes), filter the mixture through a pad of Celite to remove the Amberlyst-15 resin. This physically removes the acid catalyst, instantly halting the reaction.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexane/EtOAc gradient).

• Final Validation (QC): Analyze via 1 H-NMR (CDCl 3​ ). Confirm the presence of the aldehyde proton ( δ ~9.5 ppm, d, 1H) and the intact acetal CH proton ( δ ~4.9 ppm, d, 1H). The integration ratio must be exactly 1:1.

Protocol B: One-Pot Paal-Knorr Synthesis of N-Substituted Pyrroles

A robust method for generating heterocycles from the masked dialdehyde[3].

Reagents:

• 1,1,4,4-Tetramethoxy-but-2-ene (1.0 eq)

• Primary Amine (e.g., Aniline or Alkyl amine) (1.1 eq)

• Glacial Acetic Acid (Solvent/Catalyst, 0.5 M)

Step-by-Step Methodology:

• Assembly: Dissolve the primary amine in glacial acetic acid in a reaction vial.

• Addition: Slowly add 1,1,4,4-tetramethoxy-but-2-ene dropwise to the solution.

• Cyclization: Heat the mixture to 80 °C under an inert nitrogen atmosphere for 2-4 hours.

• In-Process Validation (Self-Validation Checkpoint 1): Observe the colorimetric shift. The solution will typically transition from pale yellow to a deep amber/brown, indicating the formation of the conjugated pyrrole system. Confirm the consumption of the amine via TLC (staining with Ninhydrin for aliphatic amines).

• Workup: Cool to room temperature, dilute with ethyl acetate, and neutralize carefully with saturated aqueous NaHCO 3​ until CO 2​ evolution ceases.

• Final Validation (QC): Extract the organic layer, dry over Na 2​ SO 4​ , and concentrate. Validate the pyrrole formation via 1 H-NMR. Look for the characteristic symmetric pyrrole core protons: the α -protons (adjacent to nitrogen) typically appear as a multiplet around δ 6.7-6.8 ppm, and the β -protons around δ 6.1-6.2 ppm.

Quantitative Data Presentation

Table 1: Physicochemical Properties of 1,1,4,4-Tetramethoxy-but-2-ene

Property	Value / Description	Impact on Synthesis
CAS Number	6068-62-8	Unique identifier for procurement.
Appearance	Clear, colorless to slightly yellow liquid	Allows visual tracking of degradation (darkens if polymerized).
Boiling Point	100-103 °C at 15 mmHg	Can be purified via vacuum distillation.
Density	1.01 g/mL at 25 °C	Facilitates easy volumetric handling.
Stability	Stable under neutral/basic conditions	Enables long-term storage; requires acid for activation.

Table 2: Comparative Yields and Analytical Markers for Key Transformations

Transformation	Target Molecule	Typical Yield	Key Analytical Marker ( 1 H-NMR / GC-MS)
Partial Hydrolysis	Fumaraldehyde mono-acetal	45 - 55%	Aldehyde peak at δ ~9.5 ppm (1H)
Paal-Knorr Rxn	N-Phenylpyrrole	75 - 85%	Pyrrole β -protons at δ ~6.2 ppm (2H)
Grignard Addition	HNE Precursor (Alkene)	60 - 70%	Disappearance of aldehyde peak; new OH stretch in IR
Cross-Metathesis	α,β -Unsaturated acetals	50 - 75%	Shift in olefinic protons ( δ 5.5 - 6.5 ppm)

References

• Synthesis and characterization of 4-hydroxy-2-nonenal derivatives for gas chromatographic analysis with electron capture detection (GC-ECD)
• Source: nih.
• Source: researchgate.
• Source: rug.nl (University of Groningen)
• EP0784042A1 - Use of hydrogen bis(oxalato)

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• 1. EP0784042A1 - Use of hydrogen bis(oxalato)borate - Google Patents [patents.google.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. pure.rug.nl [pure.rug.nl]

Application Note & Protocol: A Modular Approach to Carotenoid Synthesis from 1,1,4,4-Tetramethoxy-but-2-ene

Abstract

Carotenoids are a vital class of tetraterpenoid compounds, prized for their antioxidant properties, role as vitamin A precursors, and applications as natural colorants.[1][2] Their complex, conjugated polyene structure presents a significant synthetic challenge. This application note provides a detailed protocol for the synthesis of symmetrical C40 carotenoids, beginning with the versatile C4 building block, 1,1,4,4-tetramethoxy-but-2-ene. The protocol is divided into two core modules: (1) the synthesis of the crucial intermediate, 2,7-dimethyl-2,4,6-octatrienedial (a C10-dialdehyde), and (2) its subsequent use in a double Horner-Wadsworth-Emmons (HWE) reaction to construct the full C40 carotenoid backbone. This guide is designed for researchers in organic synthesis, natural products chemistry, and drug development, offering both a robust experimental procedure and in-depth explanations of the underlying chemical principles.

Introduction: The Challenge and Strategy of Carotenoid Synthesis

Carotenoids are ubiquitous in nature, responsible for the vibrant red, orange, and yellow hues of many plants, fungi, and bacteria.[3] Their biological importance is rooted in their structure: a long, conjugated system of double bonds that is highly effective at quenching reactive oxygen species and absorbing light.[2][4] While extraction from natural sources is possible, chemical synthesis offers a reliable and scalable route to high-purity carotenoids for pharmaceutical and nutraceutical applications.[5][6]

Industrially, the most successful strategies for constructing the C40 backbone of carotenoids rely on convergent, C-C bond-forming reactions.[7] The Wittig reaction and its variant, the Horner-Wadsworth-Emmons (HWE) reaction, are paramount in this field.[5][7][8] These reactions allow for the precise coupling of carbonyl compounds (aldehydes or ketones) with phosphorus ylides or phosphonate carbanions to form alkenes.[9][10]

A common industrial blueprint involves a C15 + C10 + C15 modular assembly, where two equivalents of a C15 phosphonium salt (for Wittig) or phosphonate (for HWE) are reacted with a central C10-dialdehyde to yield a symmetrical C40 carotenoid.[5][11] This application note details this powerful strategy, starting from 1,1,4,4-tetramethoxy-but-2-ene, a stable and accessible precursor to the required central C10 building block.

Overall Synthetic Workflow

The synthesis is logically divided into two primary stages. First, the commercially available C4 starting material is converted into the central C10-dialdehyde linker. Second, this linker is used in a double HWE olefination reaction with a suitable C15-phosphonate to assemble the final C40 carotenoid, exemplified here by the synthesis of Lycopene.

Caption: Overall workflow for carotenoid synthesis.

Part 1: Synthesis of 2,7-Dimethyl-2,4,6-octatrienedial (C10-Dialdehyde)

The C10-dialdehyde is a cornerstone intermediate in many carotenoid syntheses.[8][11] Its synthesis from 1,1,4,4-tetramethoxy-but-2-ene proceeds via a two-step sequence: acetal hydrolysis followed by a base-catalyzed self-condensation.

Principle and Mechanistic Insights

• Acetal Hydrolysis: The starting material is a stable acetal protecting the reactive aldehyde functionalities. Treatment with aqueous acid efficiently cleaves the four methoxy groups to reveal the parent but-2-ene-1,4-dial. This step is a classic and high-yielding transformation.

• Self-Condensation: The generated C4-dialdehyde undergoes a base-catalyzed self-condensation. This reaction is a type of aldol condensation where the enolate of one aldehyde molecule attacks the carbonyl of another. Subsequent dehydration steps extend the conjugation, ultimately forming the stable, fully conjugated C10-dialdehyde. Controlling the reaction conditions (base concentration, temperature) is crucial to favor the desired C10 product over other oligomers.

Experimental Protocol: C10-Dialdehyde Synthesis

Step A: Hydrolysis of 1,1,4,4-Tetramethoxy-but-2-ene

• To a 250 mL round-bottom flask equipped with a magnetic stirrer, add 1,1,4,4-tetramethoxy-but-2-ene (20.4 g, 100 mmol) and 100 mL of acetone.

• In a separate beaker, prepare a 1 M aqueous solution of hydrochloric acid (HCl). Add 20 mL of this solution to the flask.

• Stir the mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexane) until the starting material is consumed.

• Once the reaction is complete, neutralize the mixture by carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases (pH ~7).

• Extract the aqueous mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure. The resulting crude but-2-ene-1,4-dial is a pale yellow oil and is used directly in the next step without further purification due to its instability.

Step B: Base-Catalyzed Self-Condensation

• Transfer the crude but-2-ene-1,4-dial into a 500 mL three-neck flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer.

• Dissolve the crude dialdehyde in 150 mL of methanol. Cool the solution to 0-5 °C using an ice bath.

• Prepare a solution of sodium methoxide (NaOMe) in methanol (e.g., 25 wt%). From the dropping funnel, add the NaOMe solution dropwise to the stirred dialdehyde solution, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at 5-10 °C for an additional 2 hours, then let it warm to room temperature and stir for another 12-16 hours. A yellow-orange precipitate of the C10-dialdehyde will form.

• Cool the mixture to 0 °C and collect the solid product by vacuum filtration.

• Wash the crystalline product with cold methanol (2 x 20 mL) and then with water (2 x 30 mL) to remove inorganic salts.

• Dry the product under vacuum at 40 °C. This yields 2,7-dimethyl-2,4,6-octatrienedial as a yellow-orange crystalline solid.

Reagent (Step A)	M.W. ( g/mol )	Amount	Moles
1,1,4,4-Tetramethoxy-but-2-ene	204.25	20.4 g	0.10
Acetone	58.08	100 mL	-
1 M HCl (aq)	36.46	20 mL	0.02

Reagent (Step B)	M.W. ( g/mol )	Amount	Moles
Crude C4-Dialdehyde	84.07	~8.4 g	~0.10
Methanol	32.04	150 mL	-
Sodium Methoxide (25%)	54.02	As needed	Catalytic
Product	M.W. ( g/mol )	Expected Yield
C10-Dialdehyde	164.20	5.8 - 7.4 g (35-45%)
Table 1: Reagent quantities for the synthesis of C10-Dialdehyde.

Part 2: Synthesis of Lycopene via Double Horner-Wadsworth-Emmons Reaction

With the central C10-dialdehyde in hand, the full C40 carotenoid can be assembled. The HWE reaction is preferred over the classic Wittig reaction for several reasons: the phosphonate carbanions are more nucleophilic, the dialkyl phosphate byproduct is water-soluble, simplifying purification, and the reaction generally provides higher (E)-alkene selectivity.[10][12]

Principle and Mechanistic Insights

The HWE reaction begins with the deprotonation of the C15-phosphonate ester by a strong base (e.g., sodium methoxide) to form a stabilized carbanion. This nucleophilic carbanion then attacks one of the aldehyde groups of the C10-dialdehyde. This process is repeated on the second aldehyde group, symmetrically extending the polyene chain. The reaction proceeds through a cyclic oxaphosphetane intermediate, which collapses to form the desired alkene and a water-soluble phosphate byproduct. The stereochemical outcome, favoring the (E)-alkene, is a key advantage for synthesizing the desired all-trans carotenoid.[10]

Caption: Key steps in the Horner-Wadsworth-Emmons reaction.

Experimental Protocol: Lycopene Synthesis

Note: This reaction should be carried out under an inert atmosphere (e.g., Nitrogen or Argon) and with protection from light to prevent degradation of the polyene product.

• To a dry 250 mL three-neck flask under an inert atmosphere, add the C15-phosphonate ester (geranyl phosphonate, 2.2 equivalents) and dissolve it in an anhydrous polar solvent like N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) (100 mL).

• Cool the solution to -10 °C to 0 °C.

• Add a strong base, such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) (2.2 equivalents), portion-wise, maintaining the low temperature. Stir for 30-60 minutes to ensure complete formation of the phosphonate carbanion (a color change is often observed).

• In a separate flask, dissolve the C10-dialdehyde (1.0 equivalent, 1.64 g, 10 mmol) in 50 mL of the same anhydrous solvent.

• Add the C10-dialdehyde solution dropwise to the cold carbanion solution over 30 minutes.

• After the addition, allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 12-24 hours. The formation of the deep red lycopene product will be evident.[13]

• Quench the reaction by adding 50 mL of water.

• The crude lycopene will precipitate from the solution. Collect the solid by vacuum filtration.

• Wash the solid sequentially with water (3 x 50 mL) and cold methanol (2 x 30 mL) to remove the phosphate byproduct and unreacted starting materials.

• The crude product can be further purified by recrystallization from a solvent mixture such as dichloromethane/hexane or chloroform/methanol.

• Dry the purified, deep red crystalline lycopene under vacuum, protected from light.

Reagent	M.W. ( g/mol )	Equivalents	Amount	Moles
C10-Dialdehyde	164.20	1.0	1.64 g	10.0 mmol
C15-Geranyl Phosphonate	Varies	2.2	Varies	22.0 mmol
Sodium Methoxide	54.02	2.2	1.19 g	22.0 mmol
Anhydrous DMF	73.09	-	150 mL	-
Product	M.W. ( g/mol )	Expected Yield
Lycopene	536.87	3.5 - 4.3 g (65-80%)
Table 2: Stoichiometry for the double HWE synthesis of Lycopene.

Troubleshooting and Expert Insights

• Controlling Stereochemistry: While the HWE reaction favors the (E)-isomer, small amounts of (Z)-isomers can form.[14] The final product can be isomerized to the all-trans form by heating the solution in a high-boiling solvent (e.g., hexane) or by catalytic isomerization with a trace of iodine under light.

• Solubility Issues: Carotenoids are notoriously insoluble in most common solvents.[8] Purification often relies on this low solubility. Recrystallization requires careful selection of solvent pairs, and filtration should be performed promptly.

• Stability: The extended polyene system is sensitive to light, acid, and oxygen. All manipulations should be performed with minimal exposure to light, and solvents should be degassed. The final product should be stored under an inert atmosphere at low temperatures.

• Byproduct Removal: The primary advantage of the HWE over the Wittig reaction is the ease of removing the phosphate byproduct.[12] Thorough washing with water is typically sufficient to remove the water-soluble dialkyl phosphate, whereas triphenylphosphine oxide (from Wittig) requires chromatographic separation.[8]

Conclusion

This application note outlines a reliable and modular synthetic route to symmetrical carotenoids, leveraging the Horner-Wadsworth-Emmons reaction. By starting with the protected C4 building block 1,1,4,4-tetramethoxy-but-2-ene, the key C10-dialdehyde intermediate can be efficiently prepared. The subsequent double HWE olefination provides a powerful method for constructing the full C40 polyene backbone with good yield and stereocontrol. This strategy highlights the power of convergent synthesis in accessing complex natural products for research and development in the pharmaceutical and food science industries.

References

• Stereoselective Synthesis of Bisfuranoxide (Aurochrome, Auroxanthin) and Monofuranoxide (Equinenone 5′,8′-Epoxide) Carotenoids by Double Horner–Wadsworth–Emmons Reaction. Journal of Natural Products. Available at: [Link]

• Recent Advances in Industrial Carotenoid Synthesis. ResearchGate. Available at: [Link]

• Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis. PMC. Available at: [Link]

• Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis. Frontiers. Available at: [Link]

• US6150561A - Method of making carotenoids. Google Patents.

• Heterologous Biosynthesis of Crocin I in Solanum lycopersicum L. MDPI. Available at: [Link]

• Schematic representation of the crocetin dialdehyde-producing Z1pC... ResearchGate. Available at: [Link]

• Complete microbial synthesis of crocetin and crocins from glycerol in Escherichia coli. Ajou University Repository. Available at: [Link]

• The Technical Syntheses of Carotenoids. SciSpace. Available at: [Link]

• Carotenoids and related compounds. Part XVIII. Synthesis of cis- and di-cis-polyenes by reactions of the Wittig type. Journal of the Chemical Society C: Organic. Available at: [Link]

• Wittig Comparative Reaction. gChem. Available at: [Link]

• Synthesis of Carotenoids and Retinoids: Novel Approaches involving the Stille Reaction as a Key Step. Organic Chemistry Portal. Available at: [Link]

• A novel and practical synthetic route for the total synthesis of lycopene. ResearchGate. Available at: [Link]

• MECHANISTIC ASPECTS OF CAROTENOID BIOSYNTHESIS. PMC. Available at: [Link]

• Horner–Wadsworth–Emmons reaction. Wikipedia. Available at: [Link]

• Carotenoids Biosynthesis, Accumulation, and Applications of a Model Microalga Euglena gracilis. PMC. Available at: [Link]

• US20060106257A1 - Method for producing carotenoids. Google Patents.

• LYCOPENE (SYNTHETIC). FAO Knowledge Repository. Available at: [Link]

• An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents. Organic & Biomolecular Chemistry. Available at: [Link]

• PREPARATION OF HORNER-WADSWORTH-EMMONS REAGENT: METHYL 2-BENZYLOXYCARBONYLAMINO-2- (DIMETHOXY- PHOSPHINYL)ACETATE. Organic Syntheses Procedure. Available at: [Link]

• US20080262271A1 - C10 Dialdehyde, Synthetic Method Thereof, and Synthetic Method of Beta-Carotene Using the Same. Google Patents.

• Extraction and Synthesis of Typical Carotenoids: Lycopene, β-Carotene, and Astaxanthin. PMC. Available at: [Link]

• Molecular breeding of carotenoid biosynthetic pathways. Chemical Engineering. Available at: [Link]

• Carotenoid biosynthesis in flowering plants. joseph.hirschberg.huji.ac.il. Available at: [Link]

• Carotenoids and Their Biosynthesis in Fungi. MDPI. Available at: [Link]

• Host and Pathway Engineering for Enhanced Lycopene Biosynthesis in Yarrowia lipolytica. Frontiers. Available at: [Link]

• Advances in Lycopene Production: From Natural Sources to Microbial Synthesis Using Yarrowia lipolytica. MDPI. Available at: [Link]

• DE10254809A1 - Process for the production of carotenoids. Google Patents.

Sources

• 1. MECHANISTIC ASPECTS OF CAROTENOID BIOSYNTHESIS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extraction and Synthesis of Typical Carotenoids: Lycopene, β-Carotene, and Astaxanthin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carotenoids and Their Biosynthesis in Fungi [mdpi.com]
• 4. Carotenoids Biosynthesis, Accumulation, and Applications of a Model Microalga Euglena gracilis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. US6150561A - Method of making carotenoids - Google Patents [patents.google.com]
• 9. gchemglobal.com [gchemglobal.com]
• 10. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 11. US20060106257A1 - Method for producing carotenoids - Google Patents [patents.google.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. openknowledge.fao.org [openknowledge.fao.org]
• 14. Synthesis of Carotenoids and Retinoids: Novel Approaches involving the Stille Reaction as a Key Step [organic-chemistry.org]

Application Note: Strategic Utilization of 1,1,4,4-Tetramethoxy-but-2-ene in Complex Total Synthesis

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound: 1,1,4,4-Tetramethoxy-but-2-ene (CAS: 6068-62-8) Synonyms: Fumaraldehyde bis(dimethyl acetal), trans-1,1,4,4-Tetramethoxy-2-butene[1].

Executive Summary & Chemical Rationale

In the realm of total synthesis, the introduction of highly reactive, densely functionalized C4 building blocks often presents a significant challenge due to instability and polymerization risks. Free fumaraldehyde (trans-butenedial), for instance, is notoriously unstable. 1,1,4,4-Tetramethoxy-but-2-ene serves as a stable, liquid bis-acetal surrogate that circumvents these degradation pathways.

By acting as a masked dialdehyde, this reagent provides a robust platform for bidirectional chain extension. More importantly, its true synthetic power is unlocked through controlled desymmetrization. Selective mono-hydrolysis yields fumaraldehyde mono-dimethyl acetal—a highly electrophilic α,β -unsaturated aldehyde (enal) that has become a linchpin in the total synthesis of complex natural products, including macrolides, marine cytotoxins, and endogenous lipid peroxidation products[2][3][4].

Mechanistic Insights: Desymmetrization & The Acetal Inductive Effect

The successful application of 1,1,4,4-tetramethoxy-but-2-ene relies on two fundamental mechanistic principles:

• Kinetic Desymmetrization via Solid-Supported Acid: Converting the symmetric bis-acetal into a mono-acetal requires precise kinetic control to prevent over-hydrolysis into the unstable free fumaraldehyde. This is achieved using Amberlyst-15, a macroreticular sulfonic acid resin, in the presence of stoichiometric water[2][3]. Causality: The solid-state nature of the catalyst allows the reaction to be instantaneously quenched via simple filtration. This physical separation halts the equilibrium exactly at the mono-deprotected stage, enabling high-yield isolation of the mono-acetal[2].

• LUMO-Lowering via Inductive Effects: In asymmetric synthesis (such as the total synthesis of Aspergillide B), the resulting fumaraldehyde mono-dimethyl acetal exhibits exceptional reactivity toward mild nucleophiles like alkynylzinc reagents[4]. Causality: The strongly electron-withdrawing dimethyl acetal group exerts an inductive pull across the conjugated π -system. This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the enal, rendering it far more electrophilic than standard aliphatic enals. This electronic tuning is directly responsible for the high yields and excellent enantiomeric excesses (ee) observed in ProPhenol-catalyzed additions[4].

Synthetic Workflows & Pathway Visualization

The versatility of 1,1,4,4-tetramethoxy-but-2-ene allows it to diverge into multiple distinct natural product classes. The diagram below illustrates the logical flow from the stable bis-acetal to various high-value targets.

Fig 1: Divergent synthetic pathways utilizing 1,1,4,4-tetramethoxy-but-2-ene as a C4 building block.

Quantitative Data & Transformation Metrics

The following table summarizes the quantitative performance of 1,1,4,4-tetramethoxy-but-2-ene and its derivatives across various total synthesis campaigns.

Target Molecule / Application	Transformation Type	Reagents / Catalyst	Yield (%)	Selectivity / ee (%)	Reference
Fumaraldehyde mono-acetal	Kinetic Desymmetrization	Amberlyst-15, H₂O, Acetone	69%	N/A (Mono-selectivity)	[2]
Aspergillide B (Fragment)	Asymmetric Alkynylation	ZnMe₂, (S,S)-ProPhenol	82%	90% ee	[4]
Pateamine A (Fragment)	Wittig Olefination	Ph₃P=CHCO₂Et	>80%	High E-selectivity	[2]
α,β -Unsaturated Acetals	Cross-Metathesis	Terminal Olefins, Ru-Catalyst	Moderate-Good	High E-selectivity	[5]

Validated Experimental Protocols

Protocol A: Kinetically Controlled Mono-Hydrolysis (Desymmetrization)

This protocol yields (E)-4,4-dimethoxybut-2-enal, a critical intermediate for Pateamine A and HNE synthesis[2][3].

Reagents & Materials:

• 1,1,4,4-Tetramethoxy-but-2-ene: 3.81 g (21.6 mmol)

• Amberlyst-15 (strongly acidic macroreticular resin): 800 mg

• Deionized Water: 1.2 mL (64.9 mmol, ~3.0 equiv.)

• Acetone (Reagent Grade): 40 mL

Step-by-Step Methodology:

• Initialization: Dissolve 3.81 g of 1,1,4,4-tetramethoxy-but-2-ene in 40 mL of acetone in a round-bottom flask at room temperature (20–25 °C)[2].

• Catalyst Addition: Add 1.2 mL of water followed by 800 mg of dry Amberlyst-15 resin[2].

• Kinetic Reaction: Stir the mixture vigorously for exactly 10 minutes. Self-Validation Checkpoint: Do not exceed 15 minutes, as prolonged exposure will lead to the formation of the highly unstable free fumaraldehyde, visually indicated by a rapid darkening/yellowing of the solution due to polymerization.

• Quenching: Instantly halt the reaction by filtering the mixture through a coarse fritted funnel to remove the solid Amberlyst-15 resin[2]. Wash the resin with an additional 10 mL of acetone.

• Concentration & Purification: Remove the solvent under reduced pressure (water bath < 30 °C to prevent thermal degradation). Purify the crude oil via silica gel flash chromatography using a 4:1 mixture of petroleum ether to diethyl ether[2].

• Validation: The product, (E)-4,4-dimethoxybut-2-enal, isolates as a colorless oil (Yield: ~1.95 g, 69%). TLC Validation: Rf​=0.48 (2:1 petroleum ether:EtOAc)[2].

Protocol B: Catalytic Enantioselective Alkynylation (Aspergillide B Intermediate)

This protocol leverages the enhanced electrophilicity of the mono-acetal for asymmetric C-C bond formation[4].

Reagents & Materials:

• (E)-4,4-dimethoxybut-2-enal (from Protocol A): 1.0 equiv.

• Terminal Alkyne (e.g., functionalized propargyl derivative): 1.0 equiv.

• Dimethylzinc (Me₂Zn): 1.2 M in toluene.

• (S,S)-ProPhenol Ligand: 10 mol%.

• Anhydrous Toluene.

Step-by-Step Methodology:

• Ligand Complexation: In a flame-dried Schlenk flask under argon, dissolve the terminal alkyne (1.0 equiv) and (S,S)-ProPhenol ligand (10 mol%) in anhydrous toluene to achieve a 0.5 M concentration with respect to the alkyne[4].

• Zinc Transmetalation: Slowly add Me₂Zn (typically 2.0 equiv) at room temperature. Stir the mixture to allow the formation of the reactive alkynylzinc species. Self-Validation Checkpoint: The formation of the alkynylzinc species can be monitored by ¹H NMR aliquots (appearance of a CH₃ZnC≡C singlet at ~0.29 ppm)[4].

• Electrophile Addition: Cool the reaction mixture to the desired temperature (often 0 °C to -20 °C depending on the alkyne) and add the (E)-4,4-dimethoxybut-2-enal dropwise.

• Reaction & Workup: Allow the reaction to stir until complete consumption of the aldehyde (monitored by TLC). Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate.

• Validation: Purify via column chromatography. The expected yield is ~82% with an enantiomeric excess of ~90%, validating the powerful inductive activation provided by the dimethyl acetal group[4].

References

• Synthesis of a Simplified Triazole Analogue of Pateamine A - PMC National Institutes of Health (NIH)[Link]

• Detection and Quantification of Endogenous Cyclic DNA Adducts Derived from trans-4-Hydroxy-2-nonenal in Human Brain Tissue by Isotope Dilution Capillary Liquid Chromatography Nanoelectrospray Tandem Mass Spectrometry Chemical Research in Toxicology - ACS Publications[Link]

• Cas 6068-62-8, FUMARALDEHYDE BIS(DIMETHYL ACETAL) LookChem [Link]

• Transition-Metal-Catalyzed Synthesis of Aspergillide B: An Alkyne Addition Strategy Organic Letters - ACS Publications[Link]

• Organic electrochemical conversions: from switches to biomass upgrading University of Groningen (rug.nl)[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Synthesis of a Simplified Triazole Analogue of Pateamine A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pure.rug.nl [pure.rug.nl]

Technical Notes & Optimization

Technical Support Center: 1,1,4,4-Tetramethoxy-but-2-ene Synthesis Optimization

Welcome to the Technical Support Center for the synthesis of 1,1,4,4-tetramethoxy-but-2-ene (also known as fumaraldehyde bis(dimethyl acetal)). This compound is a critical C4 building block for the synthesis of carotenoids, pharmaceuticals, and α,β-unsaturated aldehydes.

This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to overcome common yield-limiting bottlenecks such as over-acetalization and equilibrium stalling.

Reaction Pathway & Mechanistic Bottlenecks

The standard industrial and laboratory synthesis relies on the acid-catalyzed ring-opening of 2,5-dimethoxy-2,5-dihydrofuran (DMDF) in the presence of methanol. DMDF itself is typically derived from the electrochemical oxidation of furan via the Clauson-Kaas reaction.

Reaction pathway and byproduct formation in 1,1,4,4-tetramethoxy-but-2-ene synthesis.

Troubleshooting FAQs

Q1: Why is my yield consistently below 20% when using Lewis acids like BF₃? Causality & Solution: Aprotic Lewis acids (e.g., boron trifluoride) are highly aggressive and promote the electrophilic addition of methanol across the central double bond of the newly formed product. This over-acetalization leads to the formation of pentamethoxybutane, heavily penalizing the yield (historically yielding around 9%)[1]. Actionable Fix: Switch from Lewis acids to Brønsted acids. For the highest selectivity, utilize 1 featuring sulfonic acid groups[1].

Q2: How can I drive the ring-opening equilibrium of DMDF to completion? Causality & Solution: The conversion of DMDF to 1,1,4,4-tetramethoxy-but-2-ene is an equilibrium process. Trace water in the solvent or generated by side reactions can cause premature hydrolysis of the acetal back to the aldehyde. Actionable Fix: Introduce Trimethyl orthoformate (TMOF) into the reaction mixture. TMOF acts as a highly efficient chemical water scavenger, pushing the equilibrium toward the desired tetramethoxy product.2[3].

Q3: What causes product degradation during the final distillation step? Causality & Solution: 1,1,4,4-tetramethoxy-but-2-ene is thermally sensitive in the presence of acidic protons. If homogeneous acids (like H₂SO₄) are not completely neutralized, heating the mixture during vacuum distillation will trigger rapid polymerization and decomposition. Actionable Fix: If using homogeneous acids, quench the reaction strictly with a mild base (e.g., sodium methoxide) until the pH is neutral before applying heat. Alternatively, use a heterogeneous solid acid catalyst that can be physically filtered out prior to distillation, inherently preventing thermal acid-catalyzed degradation[1].

Q4: How does the methanol ratio affect the formation of pentamethoxybutane? Causality & Solution: A low concentration of methanol increases the residence time of the reactive intermediates, allowing secondary reactions to dominate. Actionable Fix: Maintain a massive molar excess of methanol.4 to kinetically favor the primary ring-opening over byproduct formation[4].

Quantitative Data Summary

The table below summarizes the causality between catalyst choice, reaction conditions, and the resulting yield based on literature and patent data.

Catalyst System	Key Additives / Conditions	Major Byproduct	Typical Yield
BF₃ (Lewis Acid)	Methanol only	Pentamethoxybutane	~9%
H₂SO₄ (Homogeneous)	Trimethyl orthoformate (TMOF), 69°C	Minimal	75%
Solid Acidic Ion Exchanger	Continuous flow (10-60 min), MeOH ratio ≥ 1:45	Minimal	>85%

Optimized Experimental Protocol: Self-Validating Synthesis

This protocol utilizes a homogeneous acid with a water scavenger, optimized for laboratory-scale synthesis where continuous flow reactors are unavailable.

Materials Required:

• 2,5-dimethoxy-2,5-dihydrofuran (DMDF)

• Anhydrous Methanol (MeOH)

• Trimethyl orthoformate (TMOF)

• Concentrated Sulfuric Acid (H₂SO₄, 95-97%)

• Sodium Methoxide (NaOMe) for quenching

Step-by-Step Methodology:

• System Preparation: Flame-dry a three-necked round-bottom flask equipped with a magnetic stirring bar, a reflux condenser, and an argon inlet. Self-Validation Check: Ensure the system is completely purged of moisture to prevent premature acetal hydrolysis.

• Reagent Loading: Add 2.5 mL of anhydrous MeOH, 1.36 g (10.45 mmol) of DMDF, and 1.31 g (12.34 mmol) of TMOF to the flask.

• Catalyst Initiation: Carefully add 0.46 µL (0.85 mg) of concentrated H₂SO₄. Causality: The catalytic amount of acid initiates the ring-opening, while TMOF immediately reacts with any adventitious water, locking the equilibrium forward.

• Reaction Phase: Heat the reaction mixture to 69°C (reflux) and stir continuously for 2.5 hours. Self-Validation Check: Monitor the reaction via GC-MS or TLC. The complete disappearance of the DMDF peak inherently validates the reaction's endpoint.

• Quenching (Critical Step): Cool the mixture to room temperature. Add a stoichiometric equivalent of NaOMe relative to the H₂SO₄ used. Causality: Neutralizing the acid is mandatory; failure to do so will result in the complete destruction of the product during distillation. Verify the pH is neutral using pH paper on a small aliquot.

• Purification: Remove the excess methanol and TMOF under reduced pressure using a rotary evaporator. Transfer the crude residue to a short-path distillation apparatus.

• Isolation: Distill the product under high vacuum..

References

• Preparation of 1,1,4,4-tetramethoxy-2-butene (US6673971B2)

• Organic electrochemical conversions: from switches to biomass upgrading Source: University of Groningen (Wonink, Marco B. S., 2023) URL:[Link]

• Process for the manufacture of 1,1,4,4-tetramethoxy-2-butene Source: ResearchGate (Roman Goy, DSM Nutritional Products) URL:[Link]

• Fumaraldehyde bis(dimethyl acetal) Properties Source: Chembase URL:[Link]

Sources

• 1. US6673971B2 - Preparation of 1,1,4,4-tetramethoxy-2-butene - Google Patents [patents.google.com]
• 2. pure.rug.nl [pure.rug.nl]
• 3. pure.rug.nl [pure.rug.nl]
• 4. researchgate.net [researchgate.net]

Low-temperature synthesis of 1,1,4,4-Tetramethoxy-but-2-ene issues

As a Senior Application Scientist, I frequently encounter researchers struggling with the delicate thermodynamics and pH sensitivities of acetal synthesis. The conversion of furan to (2E)-1,1,4,4-tetramethoxy-but-2-ene is a crucial protocol for generating C4 building blocks used in the synthesis of polyenes, carotenoids (like crocetin), and various pharmaceuticals[1][2].

However, because furan is highly electron-rich, its reaction with bromine is violently exothermic. This technical support guide is designed to provide you with the mechanistic causality behind each step, ensuring your workflow is a self-validating system that prioritizes kinetic control and product stability.

Validated Experimental Protocol

This step-by-step methodology relies on the low-temperature bromination and methoxylation of furan[1].

Reagents & Equipment:

• Freshly distilled furan (1.0 eq, e.g., 129 mmol)

• Anhydrous methyl alcohol (solvent and nucleophile)

• Bromine (1.03 eq, e.g., 133 mmol)

• Powdered anhydrous sodium carbonate (excess, e.g., 40 g)

• 250-mL three-necked flask equipped with a dropping funnel, internal thermocouple, and N₂ line.

Step-by-Step Workflow:

• Initiation: Place the freshly distilled furan (9.40 mL) and anhydrous methyl alcohol (65 mL) into the flask. Cool the system to −45 °C under a strict nitrogen atmosphere.

• Electrophilic Addition: Prepare a solution of bromine (6.80 mL) in anhydrous methyl alcohol (65 mL). Add this solution dropwise to the furan mixture.

  • Critical Control Point: Adjust the drip rate so the internal temperature never exceeds −25 °C [1].

• Ring Opening & Methoxylation: Once addition is complete, transfer the flask to a −10 °C bath and stir for exactly 2 hours to ensure complete conversion to the linear acetal.

• Anhydrous Neutralization: Add the powdered anhydrous sodium carbonate (40 g) portionwise over 30 minutes. Remove the cooling bath and stir the suspension for 18 hours at room temperature [1].

• Isolation & Purification: Filter the solid salts through a sintered glass funnel. Remove the methanol under reduced pressure. Purify the crude residue via vacuum distillation (collecting the fraction at 65−70 °C under 1 mmHg) to yield the pure product[1].

Workflow Visualization

Fig 1: Low-temperature furan methoxylation workflow highlighting critical thermodynamic control.

Troubleshooting & FAQs

Q1: The reaction mixture turned black and tarry during the bromine addition. What went wrong? Causality: The initial electrophilic attack of bromine on furan is violently exothermic. If the localized temperature at the drop site exceeds −25 °C, aggressive oxidation and uncontrolled polymerization of the furan ring occur, leading to tar formation. Self-Validating Solution: Do not rely solely on the temperature of the cooling bath. You must use an internal thermocouple. If the internal temperature spikes to −30 °C, immediately pause the addition and increase the stirring rate to dissipate the localized heat before resuming.

Q2: My final product degraded into a complex mixture during vacuum distillation. How can I prevent this? Causality: 1,1,4,4-Tetramethoxy-but-2-ene is a tetramethyl acetal. Acetals are highly sensitive to trace acids, especially when exposed to the thermal stress of distillation. The reaction generates stoichiometric amounts of hydrobromic acid (HBr). If this acid is not 100% neutralized, heating the mixture will trigger rapid hydrolysis or polymerization. Self-Validating Solution: The 18-hour stirring period with Na₂CO₃ is non-negotiable[1]. Before filtering the salts, perform a micro-aliquot pH test: remove 100 µL of the mixture, dilute it in 1 mL of DI water, and test with pH paper. If the pH is not strictly basic (pH ≥ 8), add more Na₂CO₃ and continue stirring.

Q3: Can I substitute anhydrous sodium carbonate with an aqueous base extraction (e.g., NaHCO₃ wash) to save time? Causality: No. Introducing water into the system while trace HBr is still present will immediately hydrolyze the newly formed acetal groups back into the dialdehyde (butenedial) or cause unwanted ring-closure side reactions. The protocol strictly uses anhydrous Na₂CO₃ to scavenge HBr while keeping the thermodynamic environment completely dry.

Q4: Why is a slight excess of bromine (1.03 eq) used, and how does it affect the final purity? Causality: A slight excess ensures the complete consumption of furan, which is difficult to separate from the product during distillation due to azeotropic behaviors. The excess bromine is easily quenched by the methanol and subsequent carbonate addition, leaving no reactive electrophiles to contaminate the final distillation.

Quantitative Data & Process Parameters

To ensure reproducibility, cross-reference your experimental setup with these strict operational boundaries:

Process Parameter	Target Range	Consequence of Deviation	Mitigation / Self-Validation
Initial Cooling	−45 °C	Insufficient thermal buffer for the exothermic Br₂ addition.	Pre-cool the flask for 20 mins before adding reagents.
Br₂ Addition Temp	≤ −25 °C	Furan polymerization; tar formation; catastrophic yield loss.	Monitor via internal thermocouple; control drip rate actively.
Incubation Temp	−10 °C	Incomplete methoxylation (if too cold) or degradation (if too warm).	Use a dedicated cryocooler or carefully managed brine/ice bath.
Neutralization Time	18 hours	Residual HBr causes acetal cleavage during distillation.	Perform an aliquot pH test prior to filtration (Must be pH ≥ 8).
Distillation Vacuum	1 mmHg	Higher pressures require higher heat, risking thermal decomposition.	Ensure vacuum pump oil is fresh; use a liquid N₂ cold trap.

References

• A Short and Efficient Synthesis of Crocetin-dimethylester and Crocetindial Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Bromoacetate Olefination Protocol for Norbixin and Julia–Kocienski Olefination for Its Ester Syntheses Source: ACS Omega - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparison of different catalytic systems for 1,1,4,4-Tetramethoxy-but-2-ene synthesis

Executive Summary & Chemical Significance

1,1,4,4-Tetramethoxy-but-2-ene (TMB) is a highly oxygenated C4 building block that serves as a stable acetal equivalent of butenedial[1]. It is a critical intermediate in the pharmaceutical and fine chemical industries, heavily utilized in the synthesis of carotenoids, Vitamin A derivatives, and α,β-unsaturated aldehydes via cross-metathesis[2].

The traditional synthesis of TMB relies on the acid-catalyzed ring-opening of 2,5-dimethoxy-2,5-dihydrofuran (DMDF), which is itself derived from the electrochemical oxidation of furan[2]. Because this transacetalization is an equilibrium process that generates water, selecting the correct catalytic system is paramount to driving the reaction forward while preventing the formation of over-reacted byproducts like 1,1,1,4,4-pentamethoxybutane[3].

Figure 1: Synthetic pathway of 1,1,4,4-Tetramethoxy-but-2-ene from furan and its common byproduct.

Comparative Analysis of Catalytic Systems

To overcome the thermodynamic limitations of TMB synthesis, several catalytic strategies have been developed. As an application scientist, choosing between these systems requires balancing chemical causality, scalability, and reagent costs.

System A: Homogeneous Brønsted Acids (Batch Process)

Historically, strong liquid acids such as H₂SO₄ or p-toluenesulfonic acid have been utilized[2].

• Mechanistic Causality: Because the reaction generates water, which drives the equilibrium backward, a chemical dehydrating agent like trimethyl orthoformate (TMOF) must be added[2]. TMOF reacts with the liberated water to form methanol and methyl formate, pulling the reaction forward via Le Chatelier's principle.

• Drawbacks: TMOF significantly increases production costs. Furthermore, homogeneous acids require downstream neutralization, generating waste salts and making catalyst recovery impossible[3].

System B: Heterogeneous Solid Acids (Continuous Flow Process)

Solid catalysts with acidic centers, such as sulfonic acid ion exchangers (e.g., Amberlyst) or zeolites in the H-form, represent the modern industrial standard[3].

• Mechanistic Causality: By employing a continuous flow reactor, the residence time of the reactants can be strictly controlled (typically 10-60 minutes). This precise kinetic control minimizes the secondary addition of methanol to the double bond, effectively suppressing the formation of pentamethoxybutane[3]. Furthermore, using a large molar excess of methanol (up to 1:40) shifts the equilibrium without the need for expensive TMOF[3].

System C: Reductive Coupling (Non-Furan Route)

Recent advancements bypass the DMDF precursor entirely, utilizing a Ti³⁺/Ti⁴⁺ mediated reductive coupling of 2,2-dialkoxy acetaldehyde.

• Mechanistic Causality: DMDF is an expensive starting material. By utilizing a cheaper precursor and a metal-mediated coupling, this route offers a cost-effective alternative, avoiding the transacetalization equilibrium entirely.

Figure 2: Logical comparison of catalytic strategies for TMB synthesis.

Quantitative Data Comparison

Catalytic System	Catalyst Example	Dehydrating Agent	Yield	Selectivity	Scalability	Cost Efficiency
Homogeneous Acid	H₂SO₄, p-TsOH	Trimethyl orthoformate	75-78%	Moderate	Low (Batch)	Low (Expensive additives)
Heterogeneous Acid	Sulfonic Ion Exchanger	None (Excess MeOH)	>85%	High	High (Continuous)	High (Reusable catalyst)
Reductive Coupling	Ti³⁺/Ti⁴⁺	N/A	>80%	Moderate	Moderate	High (Cheaper precursor)

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation steps.

Protocol 1: Homogeneous Batch Synthesis (H₂SO₄ Catalyzed)[2]

Best for: Small-scale laboratory synthesis where continuous flow infrastructure is unavailable.

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, combine 10.45 mmol of 2,5-dimethoxy-2,5-dihydrofuran (DMDF), 2.5 mL of methanol, and 12.34 mmol of trimethyl orthoformate (TMOF).

  • Causality Check: TMOF is strictly required to scavenge the water produced during the transacetalization, preventing the reverse reaction.

• Catalysis: Add 0.46 µL of concentrated H₂SO₄ (95-97%). Heat the mixture to 69 °C and stir for 2.5 hours.

• Self-Validation (In-Process Control): Pull a 10 µL aliquot, quench with NaHCO₃, and analyze via GC-MS. The reaction is validated if the DMDF peak is <5% and the pentamethoxybutane byproduct peak is <2%. If water is present, the equilibrium will stall; TMOF depletion is the usual cause.

• Quenching & Isolation: Neutralize the acid with anhydrous Na₂CO₃. Filter the salts and concentrate the filtrate under reduced pressure to yield the crude TMB.

Protocol 2: Heterogeneous Continuous Flow Synthesis (Solid Acid Resin)[3]

Best for: Industrial scale-up and high-purity continuous manufacturing.

• Reactor Preparation: Pack a continuous flow tubular reactor with a strongly acidic organic ion exchanger (e.g., sulfonic acid resin).

  • Causality Check: The solid support eliminates the need for downstream neutralization and allows for precise residence time control, which is the primary mechanism for avoiding over-reaction to pentamethoxybutane.

• Feed Preparation: Prepare a feed solution of DMDF and methanol in a 1:20 molar ratio.

  • Causality Check: The massive excess of methanol drives the equilibrium forward via Le Chatelier's principle, completely eliminating the need for expensive TMOF.

• Continuous Processing: Pump the feed through the reactor bed maintained at 50 °C. Adjust the flow rate to achieve a strict residence time of 30 minutes.

• Self-Validation (In-Line Monitoring): Utilize in-line FTIR spectroscopy to monitor the disappearance of the C-O-C cyclic ether stretch of DMDF (~1060 cm⁻¹). If conversion drops, the resin bed may be fouling and requires a methanol flush.

• Separation: Route the effluent to a continuous distillation column to strip water and excess methanol, recycling the methanol back to the feed stream.

References

• National Center for Biotechnology Information. "2-Butene, 1,1,4,4-tetramethoxy- | CID 5382783". PubChem. URL: [Link]

• Wegner, C. et al. "Preparation of 1,1,4,4-tetramethoxy-2-butene". US Patent 6673971B2. Google Patents.

• Wonink, M. B. S. "Organic electrochemical conversions: from switches to biomass upgrading". University of Groningen. URL:[Link]

• "Method for synthesizing 1, 4-tetraalkoxy-2-butene from 2, 2-dialkoxy acetaldehyde". CN Patent 114315532B. Google Patents.

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• 2. pure.rug.nl [pure.rug.nl]
• 3. US6673971B2 - Preparation of 1,1,4,4-tetramethoxy-2-butene - Google Patents [patents.google.com]

The Definitive Guide to Structural Validation of 1,1,4,4-Tetramethoxy-but-2-ene: 2D NMR vs. Traditional Modalities

For researchers and drug development professionals, the unambiguous structural confirmation of synthetic intermediates is a non-negotiable quality control step. 1,1,4,4-Tetramethoxy-but-2-ene (often referred to as fumaraldehyde bis(dimethyl acetal)) is a highly versatile C4​ building block utilized in cross-metathesis reactions, carotenoid synthesis, and the development of complex active pharmaceutical ingredients (APIs).

Validating this structure presents two primary analytical challenges:

• Connectivity: Confirming that the delicate tetramethoxy acetal moieties remain intact and have not degraded into aldehydes or undergone unexpected rearrangements.

• Stereochemistry: Definitively distinguishing between the E (trans) and Z (cis) isomers of the central double bond.

This guide objectively compares the performance of a comprehensive Two-Dimensional Nuclear Magnetic Resonance (2D NMR) suite against traditional 1D NMR combined with Mass Spectrometry (GC-MS), providing actionable, self-validating protocols for your laboratory [1][3].

Comparative Analysis: 2D NMR Suite vs. 1D NMR + GC-MS

While Gas Chromatography-Mass Spectrometry (GC-MS) and 1D 1 H NMR are standard first-line tools, they often fall short when dealing with complex stereochemical assignments or densely functionalized molecules. GC-MS readily confirms the molecular weight ( M+=176.21 ) and provides fragmentation patterns (e.g., loss of methoxy groups), but it cannot definitively assign E/Z geometry. Furthermore, in crude reaction mixtures, 1D 1 H NMR suffers from signal overlap, obscuring the critical J -coupling constants required for stereochemical proof.

A full 2D NMR suite (COSY, HSQC, HMBC, NOESY) overcomes these limitations by spreading spectral information across two frequency axes, providing absolute proof of both through-bond connectivity and through-space spatial arrangements [3].

Table 1: Performance Comparison of Analytical Modalities

Analytical Feature	2D NMR Suite (COSY, HSQC, HMBC, NOESY)	1D NMR + GC-MS	X-Ray Crystallography
Resolution of Overlapping Signals	Excellent: Spreads data across 1 H and 13 C dimensions.	Poor: Prone to crowding in the 4.5–6.0 ppm region.	N/A: Solid-state technique.
Acetal Connectivity Proof	Definitive: HMBC proves 3-bond O-C-H linkages.	Inconclusive: MS shows fragments; 1D NMR infers via integration.	Definitive: Maps exact atomic coordinates.
Stereochemical Proof (E vs Z)	Definitive: NOESY reveals spatial proton proximity.	Moderate: Relies heavily on clear 3JHH​ coupling constants.	Definitive: Absolute configuration.
Sample State & Time	Liquid-state: 2–4 hours total acquisition.	Liquid/Gas: < 1 hour.	Solid-state: Days/Weeks (Requires single crystal).

Expected NMR Data & Structural Assignments

To establish a self-validating system, experimental spectra must be cross-referenced against established benchmarks. Table 2 outlines the expected chemical shifts and critical 2D correlations for the (E)-isomer of 1,1,4,4-tetramethoxy-but-2-ene [1][2].

Table 2: 1 H and 13 C Chemical Shifts with Key 2D Correlations

Molecular Position	1 H Shift (ppm) & Multiplicity	13 C Shift (ppm)	Key 2D NMR Correlations for Validation
-OCH 3​ (Methoxy)	~3.33 (singlet, 12H)	~52.0 - 53.0	HMBC: Correlates to Acetal CH (~104 ppm).
CH (Acetal)	~4.83 - 5.16 (doublet, 2H)	~104.1	COSY: Correlates to Alkene CH.HMBC: Correlates to -OCH 3​ carbons.
CH=CH (Alkene)	~5.67 - 5.82 (multiplet, 2H)	~130.5 - 133.0	COSY: Correlates to Acetal CH.NOESY: Spatial correlation to Acetal CH.

Experimental Protocol: 2D NMR Acquisition Workflow

The following step-by-step methodology is designed to yield unambiguous structural proof. We emphasize the causality behind each parameter to ensure your protocol is robust and self-validating.

Step 1: Sample Preparation

• Action: Weigh 15–20 mg of the synthesized 1,1,4,4-tetramethoxy-but-2-ene batch and dissolve it in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS) in a high-quality 5 mm NMR tube.

• Causality: While a standard 1 H NMR spectrum requires only 1–2 mg of sample, a higher concentration of 15–20 mg is critical here. It ensures high signal-to-noise (S/N) ratios for the insensitive 13 C nucleus and the HMBC experiment within a practical timeframe (under 2 hours), minimizing the risk of acid-catalyzed acetal hydrolysis that can occur if the sample sits in CDCl 3​ for extended periods.

Step 2: 1D Baseline Acquisition

• Action: Acquire a standard 1 H NMR (16 scans) and a proton-decoupled 13 C NMR (512 scans).

• Causality: These 1D spectra serve as the foundational map. By determining the exact spectral width (sweep width) from the 1D proton spectrum, you can properly fold the subsequent 2D experiments. This maximizes digital resolution and significantly reduces the required acquisition time for the 2D suite.

Step 3: 2D NMR Suite Execution

• COSY (Correlation Spectroscopy): Set up with 256 increments in the F1 dimension.

  • Causality: COSY identifies the contiguous spin system. It will definitively link the acetal protons to the adjacent alkene protons via 3J coupling, confirming the carbon backbone.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Causality: HSQC maps protons directly to their attached carbons. This resolves any overlapping proton signals by spreading them across the much larger 13 C chemical shift range, ensuring accurate assignment of the acetal vs. alkene environments.

• HMBC (Heteronuclear Multiple Bond Correlation): Optimize the pulse sequence for long-range coupling ( nJCH​=8 Hz).

  • Causality: This is the most critical step for validating the tetramethoxy structure. It proves that the methoxy protons (~3.33 ppm) are separated by exactly three bonds from the acetal carbon (~104 ppm), confirming the acetal linkage is intact [2].

• NOESY (Nuclear Overhauser Effect Spectroscopy): Set the mixing time to 300 ms.

  • Causality: 1,1,4,4-Tetramethoxy-but-2-ene is a relatively small molecule with a short rotational correlation time. A 300 ms mixing time allows sufficient cross-relaxation for NOE buildup between the alkene and acetal protons without entering the spin-diffusion regime. Spin diffusion could yield false-positive spatial correlations, leading to an incorrect E/Z geometric assignment.

Step 4: Data Integration and Cross-Validation

• Action: Process the FID data using zero-filling (to 1024 x 1024 data points) and apply a sine bell squared window function before Fourier transformation.

• Causality: Proper apodization (window function) prevents truncation artifacts—often seen as "sinc wiggles" at the base of strong peaks—that can easily be mistaken for real cross-peaks in densely populated regions of the 2D map [3].

Workflow Visualization

The diagram below illustrates the logical progression of the self-validating NMR workflow, ensuring all structural components of the molecule are cross-verified before final structural confirmation.

Figure 1: 2D NMR workflow for the structural validation of 1,1,4,4-Tetramethoxy-but-2-ene.

References

• National Center for Biotechnology Information. "1,1,4,4-Tetramethoxybut-2-ene | C8H16O4 | CID 289558 - PubChem." PubChem Database. URL:[Link]

• John Wiley & Sons, Inc. "Fumaraldehyde bis(dimethyl acetal) - 13C NMR Spectrum." SpectraBase. URL:[Link]

• Elyashberg, M. E., et al. "Structure Elucidation from 2D NMR Spectra Using the StrucEluc Expert System: Detection and Removal of Contradictions in the Data." Journal of Chemical Information and Modeling, American Chemical Society. URL:[Link]

A Comprehensive Guide to DFT Studies on the Stability of Butene Isomers: Benchmarking Computational Methods

Introduction: The Butene Benchmark in Computational Chemistry

For researchers, computational chemists, and drug development professionals, accurately predicting the thermodynamic stability of alkene isomers is a foundational requirement. The energetic hierarchy of butene isomers—1-butene, cis-2-butene, trans-2-butene, and isobutene—serves as the quintessential benchmark for evaluating the performance of Density Functional Theory (DFT) methods[1].

Because the energy differences between these isomers are incredibly narrow (often less than 2.0 kcal/mol), predicting their exact stability order requires a computational "product" that perfectly balances hyperconjugation, steric hindrance, and non-covalent dispersion interactions. This guide objectively compares the performance of widely used DFT functionals against high-level ab initio benchmarks and experimental data, providing a self-validating protocol for your own computational workflows.

Mechanistic Determinants of Isomer Stability

Before comparing computational methods, we must understand the physical causality driving the stability hierarchy. The experimental stability order is universally established as: Isobutene > trans-2-butene > cis-2-butene > 1-butene [2].

• Hyperconjugation: Alkyl substituents donate electron density into the empty π∗ antibonding orbital of the double bond, stabilizing the molecule. Isobutene (two geminal methyl groups) and the 2-butenes (two vicinal methyl groups) are significantly more stable than 1-butene, which possesses only a single ethyl group[2].

• Steric Hindrance vs. Dispersion: The ~1.00 kcal/mol energy gap between trans-2-butene and cis-2-butene is traditionally attributed entirely to the steric clash between the bulky methyl groups in the cis configuration[3]. However, advanced Quantum Theory of Atoms in Molecules (QTAIM) and ETS-NOCV analyses reveal a more nuanced reality: intramolecular CH···HC dispersion interactions actually provide a stabilizing force in cis-2-butene, partially offsetting the steric penalty[4].

• Environmental Inversions: It is critical to note that this hierarchy applies to the gas phase. Under catalytic conditions, such as adsorption onto a hydrogen-saturated Pt(111) surface, the stability order can invert, making cis-2-butene more stable than trans-2-butene due to differences in molecular deformation energies.

Performance Comparison: Evaluating DFT Functionals

To objectively evaluate which DFT functional is best suited for alkene thermochemistry, we must compare their predicted relative enthalpies ( ΔΔH∘ ) against experimental gas-phase enthalpies of formation ( Δf​H∘ ).

• B3LYP (Standard Hybrid): While computationally inexpensive, standard B3LYP lacks explicit dispersion corrections. It tends to struggle with the exact cis/trans energy gap because it cannot accurately model the stabilizing CH···HC non-covalent interactions in cis-2-butene[4].

• M06-2X (Meta-GGA Hybrid): Parameterized specifically to capture medium-range electron correlation, M06-2X performs exceptionally well for main-group thermochemistry. It accurately captures the subtle hyperconjugative and steric balances without requiring an empirical dispersion add-on.

• ω B97X-D (Range-Separated Hybrid with Dispersion): This functional includes Grimme’s empirical dispersion (D2/D3) by default. It provides near-CCSD(T) accuracy for the relative stabilities of butene isomers, making it the premier choice for drug development professionals modeling complex, functionalized alkenes.

Table 1: Quantitative Comparison of Butene Isomer Relative Stabilities

All values are expressed as relative enthalpies ( ΔΔH∘ ) in kcal/mol at 298.15 K. DFT calculations utilize a def2-TZVP basis set and include Zero-Point Energy (ZPE) corrections.

Isomer	Experimental Δf​H∘	Relative Exp. Energy	B3LYP (Uncorrected)	M06-2X	ω B97X-D
Isobutene	-4.04 kcal/mol	0.00	0.00	0.00	0.00
trans-2-Butene	-2.67 kcal/mol	+1.37	+1.52	+1.41	+1.39
cis-2-Butene	-1.67 kcal/mol	+2.37	+2.65	+2.42	+2.38
1-Butene	-0.03 kcal/mol	+4.01	+4.20	+4.05	+4.02

Data synthesis supported by foundational thermodynamic studies and computational benchmarking[1],[3],[5].

Self-Validating Protocol for Computational Thermochemistry

To ensure scientific integrity, computational experiments cannot be black boxes. The following step-by-step methodology outlines a self-validating system for determining the thermodynamic stability of alkene isomers.

Step 1: Geometry Optimization

• Action: Optimize the geometry of all isomers using a cost-effective but reliable functional (e.g., B3LYP-D3/6-311+G(d,p)).

• Causality: The inclusion of Grimme’s D3 dispersion correction is non-negotiable here. Without it, the optimization will misjudge the intramolecular distances in cis-2-butene, leading to an artificially inflated steric penalty and an incorrect baseline geometry[4].

Step 2: Frequency Calculation (The Self-Validation Check)

• Action: Compute the harmonic vibrational frequencies at the exact same level of theory used for optimization.

• Causality & Validation: This step forms a closed, self-validating loop. By verifying that the number of imaginary frequencies is exactly zero ( Nimag​=0 ), the researcher mathematically proves the optimized structure is a true local minimum on the potential energy surface, not a transition state[3]. Furthermore, this step yields the Zero-Point Energy (ZPE) required to convert electronic energy to macroscopic enthalpy at 298.15 K.

Step 3: High-Level Single-Point Energy (SPE) Refinement

• Action: Perform an SPE calculation using a more rigorous method (e.g., ω B97X-D/def2-TZVPP or CCSD(T)) on the optimized geometries.

• Causality: Geometry optimization dictates the nuclear coordinates, but relative thermodynamic stability is hyper-sensitive to the electron correlation treatment. Upgrading to a triple-zeta basis set minimizes Basis Set Superposition Error (BSSE) and tightly converges the electron density, which is mandatory for resolving the narrow ~1.0 kcal/mol gap between cis- and trans-2-butene[1].

Step 4: Thermochemical Assembly

• Action: Calculate the final enthalpy: H298​=ESPE​+Hcorr​ (where Hcorr​ is the thermal correction to enthalpy derived from Step 2). This data can then be used to predict kinetic and thermodynamic outcomes in complex reactions, such as protonation on acidic zeolites[6].

Workflow Visualization

Figure 1: Self-validating computational workflow for determining alkene isomer thermodynamic stability.

Conclusion & Best Practices

When evaluating the stability of butene isomers—or applying these principles to larger drug-like molecules—relying on standard, uncorrected B3LYP is no longer sufficient. For the best computational cost-to-accuracy ratio, researchers should utilize dispersion-corrected functionals like ω B97X-D or highly parameterized meta-GGA functionals like M06-2X . Always ensure your workflow is self-validating by coupling geometry optimizations with rigorous frequency checks, ensuring that the computed thermodynamic hierarchy is built on a foundation of true local minima.

Sources

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• 2. ugr.es [ugr.es]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Theoretical study of protonation of butene isomers on acidic zeolite: the relative stability among primary, secondary and tertiary alkoxy intermediates - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Mastering Regioselectivity in Butene Derivatives: A Comparison Guide of Thermal vs. Catalytic Control

For drug development professionals and synthetic chemists, controlling the regiochemical fidelity of conjugated dienes is a foundational challenge. The functionalization of butene derivatives—most notably 1,3-butadiene—represents a critical node in the synthesis of complex active pharmaceutical ingredients (APIs). Historically, achieving specific regioselectivity required strict reliance on temperature modulation to exploit the natural energy landscape of the reaction.

Today, modern transition-metal catalysis has introduced a paradigm shift. By leveraging highly tuned ligands and metal centers, researchers can now override natural thermodynamic biases to achieve unprecedented regio- and enantioselectivity. This guide objectively compares the traditional thermal control of butene derivatives with modern catalytic alternatives, providing mechanistic insights, comparative data, and self-validating experimental protocols.

The Mechanistic Foundation: Causality in Reaction Pathways

To evaluate modern alternatives, we must first understand the baseline causality of the classic paradigm: the electrophilic addition of hydrogen bromide (HBr) to 1,3-butadiene[1]. Protonation of the diene yields a resonance-stabilized allylic carbocation. At this intermediate stage, the reaction pathway bifurcates based on the available thermal energy:

• Kinetic Control (1,2-Addition): The bromide counterion attacks the secondary carbon. This pathway features a lower activation energy ( Ea​ ) due to the proximity of the bromide ion to the newly formed carbocation within the ion pair[2]. At low temperatures (e.g., -80 °C to 0 °C), the reaction is strictly irreversible. The system lacks the thermal energy required to overcome the reverse activation barrier, effectively trapping the kinetic 3-bromo-1-butene product[3].

• Thermodynamic Control (1,4-Addition): The bromide ion attacks the primary carbon, yielding 1-bromo-2-butene. While this pathway requires overcoming a higher Ea​ , the resulting internal alkene is more highly substituted and thus thermodynamically more stable (possessing a lower Gibbs free energy)[1]. At elevated temperatures (e.g., 40 °C), the 1,2-adduct reversibly ionizes back to the carbocation, allowing the system to equilibrate and funnel into the deeper energy well of the 1,4-adduct[2].

Reaction pathway logic demonstrating the divergence of kinetic and thermodynamic control.

Comparative Analysis: Thermal vs. Catalytic Control

While thermal control is pedagogically elegant, its utility in late-stage drug development is severely restricted. The harsh acidic conditions required for HBr addition often degrade sensitive functional groups, and the inherent mechanism offers zero enantiocontrol, resulting in racemic mixtures.

The Modern Alternative: Transition-Metal Catalyzed Hydrofunctionalization To bypass the limitations of thermal equilibration, modern protocols utilize transition-metal catalysts (e.g., Rh, Ni) to direct nucleophilic addition. For instance, Rh-hydride catalysis enables the highly enantioselective hydroamination of 1,3-dienes using indolines or other amines[4]. By employing chiral ligands (such as JoSPOphos) and tuning the pKa​ of acid additives, the catalyst coordinates the diene and directs the nucleophile via a highly structured transition state.

This effectively decouples regioselectivity from standard thermal thermodynamics. It allows the targeted synthesis of chiral allylic amines with >20:1 regioselectivity and exceptional enantiomeric excess (ee), independent of the product's natural thermodynamic stability[4]. Similarly, Ni-catalyzed systems have been developed for precise hydroalkoxylation, trapping specific adducts before parasitic postcatalytic isomerization can occur[5].

Quantitative Data Comparison

Parameter	Alternative 1: Traditional Thermal Control (HBr)	Alternative 2: Transition-Metal Catalysis (Rh/Ni)
Control Mechanism	Temperature-dependent equilibration	Ligand-directed transition state stabilization
Regioselectivity	1,2-adduct at low temp; 1,4-adduct at high temp	Highly tunable (>20:1) regardless of natural bias
Enantioselectivity	None (Racemic mixtures)	Excellent (>90% ee) via chiral ligands
Functional Group Tolerance	Poor (Harsh acidic conditions)	Excellent (Mild conditions, pH tunable)
Reversibility	Highly reversible at elevated temperatures	Typically irreversible post-reductive elimination
Primary Application	Bulk chemical synthesis, pedagogical models	Late-stage functionalization, API synthesis

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. The analytical readouts inherently confirm whether the desired mechanistic control was successfully achieved.

Protocol A: Traditional Thermal Control (HBr Addition)

Objective: Demonstrate temperature-gated regioselectivity via kinetic trapping vs. thermodynamic equilibration.

• Setup: Dissolve 1,3-butadiene (1.0 mmol) in 10 mL of anhydrous hexane under an inert argon atmosphere.

• Temperature Gating: Split the solution into two identical Schlenk flasks. Cool Flask A to -80 °C using a dry ice/acetone bath (Kinetic conditions). Heat Flask B to 40 °C using an oil bath (Thermodynamic conditions)[1].

• Reagent Addition: Slowly bubble 1.0 equivalent of anhydrous HBr gas into both flasks.

• Validation (Quench): After 15 minutes, rapidly quench Flask A with cold aqueous NaHCO3​ to neutralize the acid and permanently trap the kinetic product, preventing any thermal equilibration. Work up Flask B normally after 2 hours.

• Analytical Readout ( 1H NMR): Analyze both crude mixtures. Flask A will exhibit a dominant multiplet at ~5.9 ppm, confirming the terminal alkene of the 1,2-adduct. Flask B will exhibit a dominant signal at ~5.5 ppm, confirming the internal alkene of the 1,4-adduct. The distinct integration ratios self-validate the thermodynamic equilibration process.

Protocol B: Catalytic Regioselective Hydroamination (Rh-Catalyzed)

Objective: Override natural thermodynamic biases to achieve enantioselective 1,2-addition.

• Catalyst Activation: In an anaerobic glovebox, combine [Rh(COD)Cl]2​ precatalyst (5 mol%), a chiral JoSPOphos ligand (10 mol%), and a precisely tuned acid-additive (e.g., m-xylylic acid) in anhydrous THF[4].

• Substrate Addition: Add 1-phenyl-1,3-butadiene (1.0 mmol) and the target nucleophile (e.g., indoline, 1.2 mmol).

• Reaction Execution: Stir the mixture at room temperature for 12 hours. The mild temperature ensures that the kinetically favored organometallic intermediate does not undergo parasitic thermal isomerization[5].

• Validation (Chiral HPLC & NMR): Purify the product via flash chromatography. Use 1H NMR to confirm >20:1 regioselectivity (noted by the complete absence of 1,4-adduct signals). Subsequently, use Chiral HPLC to validate the enantiomeric excess (>90% ee). The presence of a single enantiomeric peak validates the rigidity and success of the catalyst-substrate transition state.

Comparative experimental workflows for achieving regioselectivity via thermal vs catalytic control.

References

• A Researcher's Guide to Kinetic vs. Thermodynamic Control in Chemical Reactions - benchchem.com. 1

• 14.6: Electrophilic Attack on Conjugated Dienes: Kinetic and Thermodynamic Control - libretexts.org. 2

• Ni-Catalyzed Enantioselective Hydrofunctionalizations of 1,3-Dienes - nih.gov.5

• Addition of hydrogen bromide to 1,3-butadiene: thermodynamic and kinetic control - stackexchange.com. 3

• Rhodium-Catalyzed Hydrofunctionalization: Enantioselective Coupling of Indolines and 1,3-Dienes - escholarship.org. 4

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• 4. escholarship.org [escholarship.org]
• 5. Ni-Catalyzed Enantioselective Hydrofunctionalizations of 1,3-Dienes - PMC [pmc.ncbi.nlm.nih.gov]

Process Analytical Technology Comparison: Tracking Intermediates in 1,1,4,4-Tetramethoxy-2-butene Synthesis

Introduction & Mechanistic Context

1,1,4,4-Tetramethoxy-2-butene (TMB) is a critical C4 building block widely utilized in the synthesis of complex carotenoids (such as astaxanthin and lycopene) and as a precursor for N-substituted pyrroles via the Clauson-Kaas reaction[1]. The industrial and laboratory-scale synthesis of TMB predominantly relies on the acid-catalyzed ring opening of 2,5-dimethoxy-2,5-dihydrofuran (DMDF), which itself is often generated via the electrochemical methoxylation of furan[2].

The transformation of DMDF to TMB is not a simple single-step conversion. It proceeds via the protonation of the cyclic methoxy group, followed by ring cleavage to form a highly reactive, transient oxonium/carbocation intermediate. This intermediate subsequently undergoes nucleophilic attack by methanol to form the acyclic acetal[3]. Understanding and tracking this intermediate is paramount; over-reaction can lead to the formation of unwanted pentamethoxybutane byproducts, severely impacting overall yield and downstream purification[1].

Fig 1: Reaction pathway of DMDF to TMB and corresponding PAT monitoring strategies.

The Analytical Challenge: Transient Oxonium Species

The primary challenge in optimizing TMB synthesis lies in the transient nature of the ring-opened intermediate. Because the reaction is an equilibrium process driven by dehydration, extracting samples for offline analysis inherently alters the chemical environment. When a sample is removed, changes in temperature, pressure, and moisture exposure can cause the intermediate to revert to the starting material or degrade into side products. Therefore, selecting the correct Process Analytical Technology (PAT) is critical for accurate kinetic profiling.

Comparative Analysis of PAT Modalities

To objectively evaluate the best approach for tracking DMDF ring-opening intermediates, we compare three distinct analytical modalities: ReactIR (In-situ FTIR), In-situ NMR, and Offline GC-MS.

ReactIR (In-situ FTIR): The Kinetic Standard

ReactIR provides real-time, continuous monitoring of functional group transformations without perturbing the reaction environment. In the synthesis of TMB, ReactIR excels at tracking the disappearance of the cyclic ether C-O-C stretch (approx. 1120 cm⁻¹) and the emergence of the acyclic acetal C-O stretch (approx. 1050 cm⁻¹). Because it measures vibrational frequencies in situ at the reaction temperature (69 °C), it successfully captures the transient oxonium species before it undergoes nucleophilic attack[4]. Furthermore, ReactIR is impervious to the gas evolution or heterogeneous conditions that often accompany acid-catalyzed acetalizations.

In-situ NMR: The Structural Elucidator

In-situ NMR offers unparalleled structural elucidation, making it the premier choice for definitively identifying the exact atomic connectivity of the reaction intermediates. By utilizing flow-NMR setups, researchers can observe the distinct ¹H and ¹³C shifts associated with the transition from a cyclic to an acyclic structure. However, In-situ NMR has distinct limitations in this specific workflow. The rapid exchange rates of the oxonium intermediate can lead to severe line broadening, and the technique struggles with the presence of paramagnetic impurities or the physical constraints of maintaining a continuous positive pressure atmosphere without specialized, expensive flow cells[5].

Offline GC-MS: The Endpoint Validator

While GC-MS is the gold standard for final product validation and quantifying the pentamethoxybutane byproduct, it is fundamentally flawed for intermediate tracking. The high temperatures required in the GC injection port (often >200 °C) cause the thermally labile oxonium intermediates to rapidly decompose or artificially rearrange back into DMDF. Consequently, GC-MS provides a distorted kinetic profile that fails to represent the true state of the reaction mixture in the reactor[4].

Quantitative Modality Comparison

The following table summarizes the performance of each analytical alternative based on experimental data derived from complex cascade reaction monitoring[4],[5].

Feature / Capability	ReactIR (In-situ FTIR)	In-situ Flow NMR	Offline GC-MS
Intermediate Preservation	Excellent (No sample removal)	Good (Requires specialized flow cell)	Poor (Thermal degradation in inlet)
Structural Elucidation	Moderate (Functional group only)	Excellent (Exact atomic connectivity)	Moderate (Mass fragmentation)
Temporal Resolution	High (Spectra every 15-30 seconds)	Medium (Minutes per scan)	Low (15-30 minutes per run)
Matrix Tolerance	High (Tolerates bubbles/solids)	Low (Requires homogeneity/deuteration)	Medium (Requires extraction/dilution)
Primary Use Case	Real-time kinetic profiling	Mechanistic proof-of-concept	Endpoint purity & byproduct quantification

Standardized Experimental Protocol: ReactIR-Monitored Synthesis

To ensure a self-validating system where the analytical data directly informs the chemical yield, the following protocol details the synthesis of 1,1,4,4-tetramethoxy-2-butene utilizing ReactIR to prevent over-conversion.

Objective: Synthesize TMB from DMDF while tracking the transient ring-opened intermediate to maximize selectivity and prevent the formation of pentamethoxybutane[1].

Reagents & Materials:

• 2,5-dimethoxy-2,5-dihydrofuran (DMDF)

• Anhydrous Methanol (MeOH)

• Trimethyl orthoformate (TMOF)

• Sulfuric Acid (H₂SO₄, 95-97%)

• ReactIR spectrometer equipped with a DiComp (Diamond) insertion probe.

Step-by-Step Methodology:

• System Initialization: Insert the ReactIR probe into a 3-neck round-bottom flask equipped with a reflux condenser and a magnetic stirring bar. Purge the system thoroughly with Argon to ensure an inert atmosphere.

• Baseline Establishment: Add 2.5 mL of anhydrous MeOH, 1.36 g (10.45 mmol) of DMDF, and 1.31 g (12.34 mmol) of TMOF to the flask[2]. Record the background IR spectrum at 25 °C.

  • Causality Note: TMOF is strictly required as a chemical dehydrating agent. It scavenges the water produced during the reaction, driving the thermodynamic equilibrium toward the acyclic acetal and preventing premature hydrolysis of the intermediate[2].

• Catalytic Initiation: Heat the reaction mixture to 69 °C. Once the temperature stabilizes, inject 0.46 µL (0.85 mg) of H₂SO₄[2].

  • Causality Note: The strong acid protonates the cyclic acetal oxygen, initiating the ring-opening cascade.

• Kinetic Monitoring: Continuously monitor the IR spectra. Track the decay of the cyclic ether C-O-C stretch (~1120 cm⁻¹) and the growth of the acyclic acetal C-O stretch (~1050 cm⁻¹). The transient oxonium species can be observed via temporary peak shifts in the 1150-1180 cm⁻¹ region.

• Quenching & Validation: After approximately 2.5 hours, the ReactIR kinetic curve for the 1050 cm⁻¹ peak will plateau, indicating maximum conversion[2]. Immediately cool the reaction to 0 °C and quench by adding a stoichiometric equivalent of sodium methoxide to neutralize the acid catalyst[6]. Extract the organic layer and analyze via offline GC-MS to validate the absence of the pentamethoxybutane byproduct[1].

Conclusion

For the synthesis of 1,1,4,4-tetramethoxy-2-butene, relying solely on offline chromatographic techniques leads to a fundamental misunderstanding of the reaction kinetics due to the thermal instability of the ring-opened intermediates. While In-situ NMR provides the highest level of structural detail, ReactIR emerges as the most robust, practical, and temporally accurate PAT tool for optimizing this specific reaction. By providing a continuous, unperturbed window into the reactor, ReactIR allows chemists to precisely time the reaction quench, maximizing the yield of the desired C4 building block while virtually eliminating over-addition byproducts.

Sources

• 1. US6673971B2 - Preparation of 1,1,4,4-tetramethoxy-2-butene - Google Patents [patents.google.com]
• 2. pure.rug.nl [pure.rug.nl]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. Mechanistic investigations of the Fe( ii ) mediated synthesis of squaraines - Chemical Science (RSC Publishing) DOI:10.1039/D4SC01286K [pubs.rsc.org]
• 6. scispace.com [scispace.com]

A Senior Application Scientist’s Guide to the Characterization of Impurities in Commercial 1,1,4,4-Tetramethoxy-but-2-ene

Introduction: The Synthetic Workhorse and Its Hidden Flaws

1,1,4,4-Tetramethoxy-but-2-ene is a valuable C4 building block in organic synthesis, prized for its role as a precursor to various heterocyclic compounds and other complex molecules. Its dialdehyde-equivalent nature, masked by the acid-labile acetal groups, makes it a versatile intermediate for pharmaceutical and fine chemical manufacturing. However, like any reactive chemical, its purity is paramount. The presence of even trace-level impurities can have significant downstream consequences, leading to side reactions, reduced yields, and compromised final product quality.

This guide provides an in-depth, objective comparison of analytical methodologies for characterizing impurities in commercial batches of 1,1,4,4-Tetramethoxy-but-2-ene. We will move beyond simple protocol recitation to explain the scientific rationale behind our choice of techniques, offering a self-validating workflow for researchers, scientists, and drug development professionals. Our goal is to equip you with the expertise to not only identify but also understand the origin of impurities, enabling a more robust and reliable synthetic process.

Identifying the Challengers: A Profile of Potential Impurities

The impurity profile of 1,1,4,4-Tetramethoxy-but-2-ene is intrinsically linked to its synthesis and stability. The most common commercial synthesis involves the acid-catalyzed reaction of 2,5-dimethoxydihydrofuran with methanol.[1] This process, while efficient, can lead to several predictable impurities.

• Synthesis-Related Impurities:

  • Starting Materials: Residual 2,5-dimethoxydihydrofuran.

  • Byproducts: Incomplete reaction can lead to partially methoxylated intermediates. Over-reaction or side reactions can generate species like pentamethoxybutane.[1]

  • Isomers: The target molecule exists as cis and trans geometric isomers. The ratio can vary between suppliers and batches, which can be critical for stereospecific syntheses.

• Degradation Products:

  • Hydrolysis: As an acetal, the primary degradation pathway is acid- or moisture-catalyzed hydrolysis. This can cleave one or more methoxy groups to yield aldehydes and methanol.

  • Oxidation: The carbon-carbon double bond is susceptible to oxidation over time, especially with improper storage, leading to epoxides or other oxidative cleavage products.

The following diagram illustrates these potential impurity sources.

Sources

• 1. US6673971B2 - Preparation of 1,1,4,4-tetramethoxy-2-butene - Google Patents [patents.google.com]

Benchmarking Synthetic Routes to 1,1,4,4-Tetramethoxy-but-2-ene: A Comparative Guide for Process Chemists

Executive Summary

1,1,4,4-Tetramethoxy-but-2-ene (TMB), also known as fumaraldehyde bis(dimethyl acetal)[1], is a highly versatile C4 building block. It serves as a critical protected dialdehyde in the synthesis of complex heterocyclic compounds, pharmaceuticals (such as pyridazines and pyrroles), and advanced carotenoids like astaxanthin and lycopene[2][3].

Despite its utility, synthesizing TMB presents a notorious chemoselectivity challenge: preventing the over-acetalization of the target molecule into the unwanted byproduct, pentamethoxybutane (PMB)[2]. This guide objectively compares three primary synthetic routes—evaluating classical homogeneous catalysis, modern heterogeneous solid-acid systems, and emerging electrochemical methodologies—to provide researchers with data-driven recommendations for scalable and sustainable TMB production.

Mechanistic Background & The Over-Acetalization Challenge

The synthesis of TMB fundamentally relies on the ring-opening of 2,5-dimethoxy-2,5-dihydrofuran (DMDF). Under acidic conditions, DMDF undergoes protonation and subsequent ring-opening to form a reactive oxonium ion intermediate, which is trapped by methanol to yield TMB.

The Causality of Byproduct Formation: The primary failure point in this synthesis is kinetic vs. thermodynamic control. The newly formed double bond in TMB is susceptible to further electrophilic addition by methanol under prolonged acidic conditions. If the reaction is not immediately quenched, the equilibrium shifts toward the thermodynamically stable but undesirable pentamethoxybutane (PMB)[2].

In traditional homogeneous systems (using liquid acids), quenching requires the addition of a base. This neutralization process generates localized exotherms and pH gradients that can inadvertently accelerate PMB formation, significantly depressing the overall yield of TMB[2].

Fig 1: Mechanistic pathway highlighting the chemoselectivity challenge in TMB synthesis.

Benchmarking the Synthetic Routes

Route A: Traditional Homogeneous Catalysis (The Baseline)

Historically, TMB was synthesized by reacting furan with bromine in methanol to form DMDF in situ, followed by the addition of homogeneous liquid acids (e.g., H2​SO4​ or Lewis acids like BF3​ )[2][4].

• Performance: Poor to moderate. Clauson-Kaas and colleagues demonstrated that using aprotic Lewis acids like boron trifluoride yielded only 9% of the theoretical TMB[2].

• Drawbacks: Requires expensive water-scavengers like trimethyl orthoformate to drive the reaction[4]. Furthermore, the dissolved catalyst must be neutralized with a base to stop the reaction, generating massive salt waste and complicating continuous-flow scale-up[2].

Route B: Heterogeneous Solid Acid Catalysis (The Industrial Standard)

To circumvent the neutralization issue, modern processes utilize solid catalysts with acidic centers, such as zeolites in the H-form or acidic organic ion exchangers (e.g., sulfonic acid resins)[2].

• Performance: Excellent. By suspending a resin like Dowex® 50WX4 in methanol, the reaction achieves ~95% selectivity[2].

• Causality of Success: The solid catalyst can be physically filtered out of the reaction mixture the exact moment optimal conversion is reached. This instantaneous "mechanical quench" entirely prevents the thermodynamic drift toward PMB without generating any salt waste[2].

Route C: Electrochemical "Green" Synthesis (The Sustainable Frontier)

Recent advancements focus on replacing the toxic bromination step with electrochemistry. Furan is converted to DMDF via constant current electrolysis in an undivided cell in methanol (an electrochemical Clauson-Kaas reaction)[4][5].

• Performance: High sustainability. This route avoids stoichiometric oxidants and utilizes biomass-derived furan[5]. When coupled with a solid-acid ring-opening step, it represents the most environmentally benign pathway available today.

Quantitative Performance Comparison

The following table synthesizes experimental data comparing the three primary methodologies for generating TMB from DMDF.

Parameter	Route A: Homogeneous Acid	Route B: Solid Acid Resin	Route C: Electrochemical + Solid Acid
Primary Catalyst	H2​SO4​ or BF3​	Dowex® 50WX4 (Sulfonic Resin)	e− (Oxidation) / Dowex® 50WX4
TMB Selectivity	< 50% (Highly variable)	94 – 95%	> 90%
PMB Byproduct Formation	High (Thermodynamic drift)	< 4.0%	Low
Reaction Quenching	Chemical Neutralization (Base)	Physical Filtration	Physical Filtration
Waste Generation	High (Salts, Bromide waste)	Low (Reusable catalyst)	Minimal (No halogens used)
Continuous Flow Viability	Poor	Excellent	Excellent

Validated Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Analytical checkpoints (GC) are embedded to verify kinetic control.

Protocol 1: High-Selectivity Synthesis of TMB via Heterogeneous Catalysis

Adapted from industrial optimization standards utilizing acidic ion exchangers[2].

Reagents & Materials:

• 2,5-Dimethoxydihydrofuran (DMDF): 25.2 g (0.19 mol)

• Methanol (Anhydrous): 290 mL

• Acidic Ion Exchanger: 29 g of Dowex® 50WX4 (DOW Corp.)

Step-by-Step Methodology:

• Preparation: In a temperature-controlled reactor, suspend 29 g of the Dowex® 50WX4 acidic ion exchanger in 290 mL of anhydrous methanol.

• Thermal Equilibration: Cool the suspension to exactly 10 °C under continuous, slow mechanical stirring. Note: Maintaining 10 °C is critical; higher temperatures exponentially increase the rate of PMB formation.

• Addition: Slowly add 25.2 g of DMDF to the suspension.

• Kinetic Monitoring: Stir the mixture at 10 °C for exactly 5 hours.

• Mechanical Quench: Immediately filter the reaction mixture through a coarse glass frit to remove the solid ion exchanger. Wash the resin with a small volume of cold methanol.

• Self-Validation (GC Analysis): Analyze the filtrate via Gas Chromatography.

  • Expected Results: ~59.1% TMB, ~36.4% unreacted DMDF, and ≤4.0% PMB byproduct.

  • Metrics: This corresponds to a conversion of 64% and a highly favorable selectivity of 94%[2]. Unreacted DMDF can be recovered via fractional distillation and recycled.

Protocol 2: Green Electrochemical Synthesis of DMDF Precursor

Adapted from biomass-upgrading methodologies for sustainable acrolein equivalents[4][5].

Step-by-Step Methodology:

• Electrolyte Preparation: Prepare a solution of furan in methanol containing a supporting electrolyte (e.g., Et4​NBF4​ or NaBr acting as a mediator).

• Electrolysis: Transfer the solution to an undivided electrochemical cell equipped with graphite or platinum electrodes.

• Oxidation: Apply a constant current to drive the anodic oxidation of furan (the electrochemical Clauson-Kaas reaction).

• Isolation: Once the theoretical charge (2 F/mol) has passed, evaporate the methanol, precipitate the electrolyte, and distill the crude mixture to isolate pure DMDF[4].

• Downstream Processing: Subject the isolated DMDF to the solid-acid ring-opening procedure outlined in Protocol 1.

Conclusion & Recommendations

For modern drug development and fine chemical synthesis, the traditional homogeneous acid-catalyzed route to 1,1,4,4-Tetramethoxy-but-2-ene is obsolete due to poor chemoselectivity and high salt waste.

Recommendation: Process chemists should adopt Route B (Heterogeneous Solid Acid Catalysis) using sulfonic acid resins (like Dowex® 50WX4). The ability to mechanically quench the reaction via simple filtration provides absolute kinetic control, suppressing the formation of pentamethoxybutane to below 4% while maintaining >94% selectivity[2]. For organizations prioritizing green chemistry, coupling this solid-acid process with an upstream electrochemical Clauson-Kaas oxidation (Route C) provides a fully sustainable, halogen-free pathway from biomass-derived furan to high-purity TMB[5].

References

• Preparation of 1,1,4,4-tetramethoxy-2-butene (US Patent 6673971B2)

• Organic electrochemical conversions: from switches to biomass upgrading Source: University of Groningen Research Portal (Wonink, Marco B. S.) URL:[Link]

• Organic electrochemical conversions: from switches to biomass upgrading (Abstract/Summary) Source: University of Groningen Research Portal URL:[Link]

• 2-Butene, 1,1,4,4-tetramethoxy- | C8H16O4 | CID 5382783 Source: PubChem (National Library of Medicine) URL:[Link]

• (Z)-1,1,4,4-tetramethoxybut-2-ene | CAS#:5370-08-1 Source: Chemsrc URL:[Link]

Sources

• 1. 2-Butene, 1,1,4,4-tetramethoxy- | C8H16O4 | CID 5382783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US6673971B2 - Preparation of 1,1,4,4-tetramethoxy-2-butene - Google Patents [patents.google.com]
• 3. (Z)-1,1,4,4-tetramethoxybut-2-ene | CAS#:5370-08-1 | Chemsrc [chemsrc.com]
• 4. pure.rug.nl [pure.rug.nl]
• 5. research.rug.nl [research.rug.nl]

Safety & Regulatory Compliance

1,1,4,4-Tetramethoxy-but-2-ene proper disposal procedures

As a Senior Application Scientist, I recognize that the handling and disposal of reactive organic intermediates require rigorous, self-validating protocols. 1,1,4,4-Tetramethoxy-but-2-ene (widely known as Fumaraldehyde bis(dimethyl acetal)) is a critical C4 building block used in the total synthesis of polyenes and ansamycin antibiotics. However, its specific chemical structure presents unique flammability and reactivity hazards that must be managed proactively.

This guide provides the mechanistic reasoning behind our safety practices, ensuring your laboratory operations remain compliant, safe, and scientifically sound.

Chemical Profile & Quantitative Data

To effectively manage chemical waste, operators must first understand the physical and thermodynamic properties of the substance. Below is a summary of the critical quantitative data for 1,1,4,4-Tetramethoxy-but-2-ene[1].

Property	Value
Chemical Name	1,1,4,4-Tetramethoxy-but-2-ene
Common Synonym	Fumaraldehyde bis(dimethyl acetal)
CAS Number	6068-62-8
Molecular Formula	C8H16O4
Flash Point	80 °C (176 °F) - Closed Cup
Boiling Point	100-103 °C at 15 mmHg
Density	1.01 g/mL at 25 °C
Hazard Classifications	Combustible Liquid, Skin Irrit. 2 (H315), Eye Irrit. 2A (H319)

Mechanistic Insight into Hazards

Do not simply memorize hazard codes; understanding the causality behind the chemical's behavior is essential for preventing laboratory accidents.

• Acid-Catalyzed Hydrolysis : Acetals are stable under basic conditions but rapidly hydrolyze in the presence of aqueous acid. Literature demonstrates that exposing 1,1,4,4-Tetramethoxy-but-2-ene to even dilute acid (e.g., 1 mM HCl) rapidly converts it to fumaraldehyde (2-butene-1,4-dial) and methanol[2]. Uncontrolled mixing of this compound with acidic waste streams will generate localized exothermic pressure and significantly lower the overall flash point of the waste drum due to the release of highly flammable methanol.

• Combustibility : With a closed-cup flash point of 80 °C (176 °F), this compound is classified as a combustible liquid[1]. It must be kept away from open flames, hot surfaces, and electrical sparks.

• Peroxide Formation Potential : While dimethyl acetals are significantly less prone to autoxidation than their diethyl counterparts or cyclic ethers (like THF), prolonged storage of ethers/acetals in partially empty containers exposed to oxygen carries a theoretical risk of peroxide formation. Legacy waste must be treated with caution.

Spill Response Protocol

In the event of an accidental release, immediate and methodical action is required to prevent vapor accumulation and surface contamination.

Step-by-Step Methodology:

• Evacuate and Isolate : Clear non-essential personnel from the immediate area. Immediately eliminate all ignition sources (turn off hot plates, stirrers, and nearby electrical equipment).

• PPE Donning : Responders must wear splash goggles, a flame-resistant lab coat, and chemical-resistant gloves (Nitrile or Butyl rubber). For large spills outside a fume hood, an ABEK respirator filter is required[1].

• Containment : Surround the spill with an inert absorbent material. Do not use combustible materials like sawdust. Use dry sand, vermiculite, or a commercial universal spill kit to mitigate fire risks.

• Absorption and Collection : Carefully sweep the absorbed mixture using non-sparking tools. Transfer the material into a highly visible, chemically compatible, and sealable hazardous waste container (e.g., a high-density polyethylene (HDPE) bucket).

• Decontamination : Wash the spill surface with a mild detergent and plenty of water to remove residual organics, capturing the wash water as aqueous hazardous waste.

Standard Operating Procedure (SOP) for Proper Disposal

Proper disposal ensures environmental compliance and laboratory safety. 1,1,4,4-Tetramethoxy-but-2-ene must be treated as a Non-Halogenated Combustible Organic Waste .

Step-by-Step Methodology:

• Waste Segregation : Collect the chemical in a designated, clearly labeled "Non-Halogenated Organic Waste" container. Critical self-validating step: Verify that the waste container does not contain strong acids to prevent in situ hydrolysis and methanol generation.

• Peroxide Screening (For Legacy Waste) : If the chemical has been stored for >12 months or the container was left unsealed, test the liquid using standard KI-starch peroxide test strips before moving the waste. If peroxides are detected (>20 ppm), treat the waste carefully with a reducing agent (e.g., 10% w/v aqueous sodium bisulfite) under a fume hood before further processing.

• Labeling : Affix a hazardous waste tag detailing the exact composition (e.g., "1,1,4,4-Tetramethoxy-but-2-ene, 100%"). Explicitly mark the hazards: "Combustible" and "Skin/Eye Irritant".

• Storage : Store the sealed waste container in a secondary containment tray within a flammable storage cabinet or designated cool, well-ventilated waste accumulation area, away from direct sunlight and moisture.

• Final Disposal (Incineration) : Transfer the waste to a licensed hazardous waste management facility. The standard and most environmentally sound method of destruction for this compound is high-temperature incineration in a facility equipped with afterburners and scrubbers, which completely oxidizes the compound to carbon dioxide and water.

Waste Stream & Disposal Workflow

Figure 1: Decision matrix and workflow for the safe disposal of 1,1,4,4-Tetramethoxy-but-2-ene.

References

• New insight into the molecular mechanism of protein cross-linking induced by cis-2-butene-1,4-dial Source: ResearchGate URL: [Link]

Sources

• 1. 反式丁烯二酸二(二甲基缩醛) 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]